alpha-Fluorocinnamic acid

• CAS: 20397-61-9

Core Science & Biosynthesis

Physical and chemical properties of alpha-Fluorocinnamic acid

An In-depth Technical Guide to the Physical and Chemical Properties of α-Fluorocinnamic Acid

Introduction

α-Fluorocinnamic acid is a halogenated derivative of cinnamic acid, a compound of significant interest in organic synthesis and medicinal chemistry. The introduction of a fluorine atom at the alpha position of the propenoic acid chain imparts unique electronic properties that influence its reactivity, stability, and biological activity. This guide provides a comprehensive overview of the physical and chemical properties of α-fluorocinnamic acid, intended for researchers, chemists, and professionals in drug development. We will delve into its structural characteristics, spectroscopic signature, chemical behavior, and analytical methodologies, offering field-proven insights to support its application in the laboratory.

Core Molecular and Physical Properties

A thorough understanding of a compound's fundamental properties is the bedrock of its successful application in research and development. This section outlines the key identifiers and physical characteristics of α-fluorocinnamic acid.

Chemical Identity

• IUPAC Name: (2Z)-2-fluoro-3-phenylprop-2-enoic acid[1]

• Synonyms: alpha-Fluorocinnamic acid, 2-Fluoro-3-phenyl-2-propenoic acid, (Z)-α-Fluorocinnamic acid[1]

• CAS Number: 350-90-3[1][2]

• Molecular Formula: C₉H₇FO₂[1][2][3]

• Molecular Weight: 166.15 g/mol [1][2][3]

• InChI Key: QONCEXMULRJPPY-VURMDHGXSA-N[2][3]

Molecular Structure

The structure of α-fluorocinnamic acid features a phenyl group attached to a fluorinated acrylic acid backbone. The fluorine atom is positioned on the same carbon as the carboxylic acid group, which significantly influences the molecule's electronic distribution and chemical reactivity.

Caption: 2D Structure of α-Fluorocinnamic Acid.

Summary of Physical Properties

The quantitative physical data for α-fluorocinnamic acid are summarized in the table below for easy reference. These values are critical for determining appropriate solvents, reaction temperatures, and purification methods.

Property	Value	Source
Appearance	White to off-white crystalline solid	[4]
Melting Point	156-159 °C	[2]
Boiling Point	290 °C (lit.)	[2]
Solubility	Soluble in hot water, methanol, ethanol, isopropanol, ether, and benzene.[5] Hardly soluble in cold water.[6]	[5][6]
pKa	The pKa of the trans-isomer of α-phenylcinnamic acid is 4.8 in 60% ethanol.[5]	[5]
LogP (Octanol/Water Partition Coefficient)	2.082	[3]

Chemical Reactivity and Stability

The presence of the electron-withdrawing fluorine atom and the conjugated system of the phenyl ring and carboxylic acid group dictates the chemical behavior of α-fluorocinnamic acid.

Stability and Storage

α-Fluorocinnamic acid is a stable compound under standard laboratory conditions. For long-term storage, it should be kept in a cool, dry place in a tightly sealed container.

Key Chemical Reactions

Decarboxylation: A notable reaction of α-fluorocinnamic acid is its decarboxylation upon heating in the presence of a copper catalyst to produce β-fluorostyrene.[2] This reaction is a useful synthetic route to vinyl fluorides.

Causality: The stability of the resulting carbanion intermediate is influenced by the phenyl group, and the reaction is driven by the release of carbon dioxide. The copper catalyst facilitates the cleavage of the C-C bond.

Synthesis Pathways

The synthesis of α-fluorocarboxylic acids can be challenging. Common methods often involve the fluorination of a precursor molecule. One established approach is the Hell-Volhard-Zelinsky reaction to first halogenate the alpha position of a suitable carboxylic acid, followed by a nucleophilic substitution with a fluoride source like KF.[7] Another strategy involves the silver-catalyzed decarboxylative fluorination of malonic acid derivatives.[8]

Caption: Generalized Synthesis Workflow for α-Fluorocarboxylic Acids.

Spectroscopic and Analytical Characterization

Accurate characterization is essential for verifying the identity and purity of α-fluorocinnamic acid. This section details its spectroscopic signature and provides standardized protocols for analysis.

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum of a related compound, cinnamic acid, shows characteristic doublets for the vinyl protons with a coupling constant (J) of about 15 Hz, indicative of a trans configuration. The aromatic protons typically appear as multiplets in the downfield region, and the carboxylic acid proton is a broad singlet at a very low field. For α-fluorocinnamic acid, the vinyl proton would show coupling to the alpha-fluorine atom.

• ¹³C NMR: In cinnamic acid, the carbonyl carbon is observed downfield (around 172.7 ppm), while the vinyl carbons are found around 117.4 ppm (α-carbon) and 147.1 ppm (β-carbon). The presence of the fluorine atom in α-fluorocinnamic acid would cause the α-carbon signal to be a doublet with a large C-F coupling constant.

• Infrared (IR) Spectroscopy: The IR spectrum of cinnamic acid shows a broad O-H stretching band from approximately 3400 to 2300 cm⁻¹, which is characteristic of a hydrogen-bonded carboxylic acid.[9] A strong C=O stretching vibration is observed around 1680 cm⁻¹.[9] The spectrum for α-fluorocinnamic acid would also feature a C-F stretching band.

• Mass Spectrometry: The mass spectrum of fluorocinnamic acid shows a molecular ion peak corresponding to its molecular weight (m/z = 166).[10] Common fragmentation patterns involve the loss of the carboxylic acid group and other fragments from the aromatic ring and side chain.[1][10]

Experimental Protocols

The following are generalized, self-validating protocols for the analytical characterization of α-fluorocinnamic acid.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of α-fluorocinnamic acid and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. Ensure complete dissolution.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• Data Acquisition: Acquire a ¹H NMR spectrum. A standard experiment will suffice. For ¹³C NMR, a proton-decoupled experiment is typically run to simplify the spectrum. For fluorine-containing compounds, a ¹⁹F NMR experiment should also be performed.

• Data Processing: Fourier transform the raw data. Phase the spectrum and perform baseline correction. Integrate the signals in the ¹H spectrum to determine proton ratios.

• Validation: The observed chemical shifts, coupling constants (especially H-F and C-F couplings), and integration values should be consistent with the known structure of α-fluorocinnamic acid.

Protocol 2: Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method): Grind a small amount (1-2 mg) of α-fluorocinnamic acid with approximately 100-200 mg of dry KBr powder using an agate mortar and pestle until a fine, homogeneous powder is obtained. Press the powder into a transparent pellet using a hydraulic press.

• Background Collection: Place the empty sample holder in the IR spectrometer and record a background spectrum.

• Sample Analysis: Place the KBr pellet in the sample holder and acquire the IR spectrum.

• Data Analysis: Identify the characteristic absorption bands for the O-H, C=O, C=C, and C-F functional groups.

• Validation: The positions of the major absorption bands should correspond to the expected frequencies for the functional groups present in α-fluorocinnamic acid.[9]

Caption: Analytical Workflow for Characterization.

Applications in Research and Drug Development

The unique properties of fluorinated organic compounds make them valuable in various scientific fields.

• Pharmaceutical Development: As a fluorinated analog of cinnamic acid, this compound serves as a versatile building block in the synthesis of more complex molecules with potential biological activity. Fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability of drug candidates. Isomers of fluorocinnamic acid are used as intermediates for anti-inflammatory and anticancer agents.[11]

• Organic Synthesis: Its defined structure and reactive functional groups make it a useful intermediate for creating a variety of organic compounds.[11]

• Biochemical Research: Fluorinated analogs of natural substrates are often used as probes to study enzyme mechanisms and metabolic pathways.[11]

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling α-fluorocinnamic acid.

• GHS Hazard Classification: It is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]

• Precautionary Statements: Avoid breathing dust, wash hands thoroughly after handling, and use only in a well-ventilated area. Wear protective gloves, eye protection, and face protection.

• Personal Protective Equipment (PPE): A dust mask (type N95), safety glasses, and chemical-resistant gloves are recommended.

References

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• Cheméo. (n.d.). Chemical Properties of «alpha»-Fluorocinnamic acid (CAS 350-90-3). Retrieved from [Link]

• FooDB. (n.d.). Showing Compound cis-Cinnamic acid (FDB012698). Retrieved from [Link]

• NIST. (n.d.). 4-Fluorocinnamic acid.

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• 9. 1H & 13C NMR spectra IR infrared spectrum of cinnamic acid 3-phenylprop-2-en-oic acid, cinnamic acid C9H8O2, C6H5-CH=CH-COOH prominent wavenumbers cm-1 detecting alkene carbonyl hydroxy hydroxyl functional groups present finger print for identification of cinnamic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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α-Fluorocinnamic Acid: A Technical Guide to its Potential Applications in Medicinal Chemistry

Executive Summary

This technical guide provides an in-depth exploration of α-fluorocinnamic acid, a synthetically accessible small molecule with significant, yet underexplored, potential in medicinal chemistry. By strategically incorporating a fluorine atom at the α-position of the cinnamic acid scaffold, this compound acquires unique physicochemical properties that make it a compelling candidate for enzyme inhibition, metabolic modulation, and antimicrobial applications. This document synthesizes the available scientific literature to offer a comprehensive overview of its synthesis, known biological activities, and key experimental protocols. It is intended for researchers, scientists, and drug development professionals seeking to leverage this promising molecule in their discovery pipelines. While the broader class of cinnamic acids is well-studied, this guide also highlights specific gaps in the current research for the α-fluoro derivative, presenting it as a frontier molecule ripe for further investigation.

Introduction: The Strategic Value of Fluorine in the Cinnamic Acid Scaffold

The introduction of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, renowned for its ability to modulate metabolic stability, binding affinity, lipophilicity, and pKa.[1][2] When applied to biologically relevant scaffolds like cinnamic acid—a natural product and a key intermediate in the plant phenylpropanoid pathway—these modifications can unlock novel therapeutic potential.[3] Cinnamic acid and its derivatives are known to exhibit a wide array of biological activities, including antioxidant, antimicrobial, anti-inflammatory, and anticancer effects.[2]

The specific placement of a fluorine atom at the α-position of the acrylic acid moiety is a deliberate design choice. This modification is expected to:

• Alter Electronic Properties: The high electronegativity of fluorine can polarize the α,β-unsaturated system, potentially modifying its reactivity as a Michael acceptor.

• Enhance Binding Interactions: Fluorine can participate in favorable orthogonal multipolar interactions with enzyme active site residues.

• Block Metabolic Oxidation: The α-position is a potential site for metabolic oxidation; a C-F bond is significantly more stable than a C-H bond, thus enhancing the molecule's pharmacokinetic profile.

This guide will delve into the tangible applications that arise from this single, strategic atomic substitution.

Synthesis and Physicochemical Properties

Synthetic Routes

A plausible synthetic scheme involves the reaction of benzaldehyde with a fluoroacetic acid ester, followed by hydrolysis. An alternative, described in patent literature, involves the condensation of p-fluorobenzaldehyde with malonic acid, though this would yield a different isomer.[4] A general Perkin reaction, condensing benzaldehyde with an appropriate anhydride in the presence of a salt, also provides a viable, classic route to cinnamic acid derivatives.[5]

Physicochemical Data

A summary of the key physicochemical properties of α-fluorocinnamic acid is presented below. This data is essential for predicting its behavior in biological systems, including solubility, membrane permeability, and formulation characteristics.

Property	Value	Source
Molecular Formula	C₉H₇FO₂	PubChem[6]
Molecular Weight	166.15 g/mol	PubChem[6]
Melting Point	156-159 °C	Sigma-Aldrich[7]
Boiling Point	290 °C	Sigma-Aldrich[7]
XLogP3-AA (logP)	2.2	PubChem[6]
Hydrogen Bond Donors	1	PubChem[6]
Hydrogen Bond Acceptors	2	PubChem[6]
CAS Number	350-90-3	Sigma-Aldrich[7]

Medicinal Chemistry Applications and Mechanisms of Action

Enzyme Inhibition: Targeting Phenylalanine Ammonia-Lyase (PAL)

Causality Behind the Target Choice: Phenylalanine Ammonia-Lyase (PAL) is the gateway enzyme in the phenylpropanoid pathway, catalyzing the non-oxidative deamination of L-phenylalanine to trans-cinnamic acid.[8] This pathway is crucial in plants and fungi but absent in animals, making PAL an attractive target for developing non-toxic herbicides or antifungal agents. Furthermore, PAL is being explored as an enzyme replacement therapy for phenylketonuria (PKU).[8] The product of the PAL reaction, cinnamic acid, is a known feedback inhibitor of the enzyme.[9]

Hypothesized Mechanism of Action: Due to its close structural analogy to the natural product, α-fluorocinnamic acid is a strong candidate for being a competitive or mixed-type inhibitor of PAL. The fluorinated molecule likely binds to the active site, mimicking the substrate L-phenylalanine or the product trans-cinnamic acid, thereby preventing the enzyme from processing its natural substrate. The electron-withdrawing fluorine atom may influence the binding kinetics compared to the non-fluorinated parent molecule.

Current Research Status: As of this writing, specific kinetic studies detailing the inhibition constants (Kᵢ) or IC₅₀ values of α-fluorocinnamic acid against PAL are not available in peer-reviewed literature. This represents a significant opportunity for research. The study of this specific interaction is necessary to confirm the mechanism and potency of inhibition.

Caption: Hypothesized competitive inhibition of PAL by α-fluorocinnamic acid.

Antimicrobial and Antifungal Activity

The cinnamic acid scaffold is a well-established antimicrobial pharmacophore.[9] Studies have demonstrated that various derivatives, including α-fluorocinnamic acid, possess antibacterial properties.

Field-Proven Insights: Research has shown that α-fluorocinnamic acid, among other derivatives, inhibits bacterial growth at concentrations between 15–25 mM.[9] While these concentrations are relatively high for systemic drug development, they are highly relevant for topical applications, such as in dermatology or as surface disinfectants. The mechanism is believed to involve disruption of the cell membrane or inhibition of key metabolic enzymes. Fungi are often more sensitive to cinnamic aldehydes, but the acidic derivatives also show activity, potentially by targeting unique fungal enzymes.[2]

Structure-Activity Relationship (SAR): The introduction of the α-fluoro group likely contributes to this activity by increasing the molecule's lipophilicity and electronic character, which may enhance its ability to penetrate microbial cell walls and interact with intracellular targets. Further studies are warranted to determine the minimum inhibitory concentrations (MIC) against a broad panel of pathogenic bacteria and fungi, including resistant strains like MRSA and Candida auris.

Potential as a Modulator of Cellular Signaling Pathways

Recent research has implicated cinnamic acid derivatives in the modulation of key inflammatory and oxidative stress signaling pathways, which are central to many human diseases, including cancer and diabetic complications.

• NF-κB Pathway: Some cinnamic acid derivatives have been shown to suppress the activation of Nuclear Factor-kappa B (NF-κB), a master regulator of inflammatory responses. By inhibiting NF-κB, these compounds can reduce the expression of pro-inflammatory cytokines like TNF-α and IL-6.

• Nrf2 Pathway: Cinnamic acid has been observed to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[10] Nrf2 is a transcription factor that controls the expression of a suite of antioxidant and detoxification enzymes. Activation of this pathway is a key mechanism for cellular protection against oxidative stress.[10]

While these effects have not been specifically demonstrated for α-fluorocinnamic acid, its structural similarity makes it a prime candidate for investigation as a modulator of these critical pathways.

Caption: Potential modulation of Nrf2 and NF-κB pathways by α-fluorocinnamic acid.

Experimental Protocols

The following protocols are provided as self-validating systems for researchers to investigate the properties of α-fluorocinnamic acid.

Protocol 1: Illustrative Synthesis of α-Fluorocinnamic Acid

This protocol is an adaptation of the classic Knoevenagel condensation, a reliable method for forming α,β-unsaturated acids.

Materials:

• Benzaldehyde

• Ethyl fluoroacetate

• Sodium ethoxide (or another suitable base)

• Ethanol (anhydrous)

• Hydrochloric acid (HCl), aqueous solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Step-by-Step Methodology:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve sodium ethoxide (1.1 equivalents) in anhydrous ethanol.

• Addition of Reagents: To the stirred solution, add ethyl fluoroacetate (1.0 equivalent) dropwise at 0°C. Allow the mixture to stir for 15 minutes.

• Condensation: Add benzaldehyde (1.0 equivalent) dropwise to the reaction mixture. After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - Hydrolysis: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. Add a 2M HCl solution to the residue and heat at 80-90°C for 2-3 hours to hydrolyze the ester.

• Extraction: Cool the aqueous solution and extract the product with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Recrystallization: Purify the crude α-fluorocinnamic acid by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to obtain the final product.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro Phenylalanine Ammonia-Lyase (PAL) Inhibition Assay

This spectrophotometric assay is a robust method to determine the inhibitory potential of α-fluorocinnamic acid against PAL.

Materials:

• Purified PAL enzyme (from a commercial source or extracted from plant tissue)

• Tris-HCl buffer (e.g., 0.1 M, pH 8.8)

• L-phenylalanine (substrate) solution (e.g., 15 mM in Tris-HCl buffer)

• α-Fluorocinnamic acid (inhibitor) stock solution in a suitable solvent (e.g., DMSO or ethanol)

• Spectrophotometer or microplate reader capable of reading absorbance at 290 nm

• 96-well UV-transparent microplates or quartz cuvettes

Step-by-Step Methodology:

• Preparation of Reagents: Prepare a series of dilutions of the α-fluorocinnamic acid stock solution in Tris-HCl buffer to test a range of final concentrations (e.g., 0.1 µM to 1 mM).

• Assay Setup (96-well plate format):

  • Blank Wells: Add Tris-HCl buffer and the solvent used for the inhibitor.

  • Control Wells (No Inhibitor): Add Tris-HCl buffer, PAL enzyme solution, and the solvent used for the inhibitor.

  • Inhibitor Wells: Add Tris-HCl buffer, PAL enzyme solution, and the desired concentration of α-fluorocinnamic acid solution.

• Pre-incubation: Pre-incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for 5-10 minutes to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: Start the enzymatic reaction by adding the L-phenylalanine substrate solution to all wells (except the blank).

• Kinetic Measurement: Immediately begin monitoring the increase in absorbance at 290 nm over time (e.g., every 30 seconds for 10-20 minutes). The absorbance increase is due to the formation of trans-cinnamic acid.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each concentration of the inhibitor from the linear portion of the absorbance vs. time plot.

  • Plot the percentage of inhibition [(V_control - V_inhibitor) / V_control] * 100 against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

  • To determine the mechanism of inhibition (e.g., competitive, non-competitive), repeat the assay with varying substrate concentrations and perform a Lineweaver-Burk or Michaelis-Menten analysis.

Caption: Experimental workflow for the PAL inhibition assay.

Future Perspectives and Conclusion

α-Fluorocinnamic acid stands as a molecule of considerable promise at the intersection of bio-organic and medicinal chemistry. While its properties can be inferred from the broader family of cinnamic acids, this guide underscores the critical need for specific, targeted research.

Future research should prioritize:

• Definitive Enzyme Kinetics: A thorough kinetic analysis of α-fluorocinnamic acid against PAL from various sources (plant, fungal, bacterial) is essential to establish its potency and mechanism of inhibition.

• Broad-Spectrum Antimicrobial Screening: Evaluation against a comprehensive panel of clinically relevant pathogens, including drug-resistant strains, will define its potential as a topical antimicrobial agent.

• Cellular Pathway Analysis: Investigating its effects on the NF-κB and Nrf2 signaling pathways in relevant cell models (e.g., macrophages, cancer cell lines) could uncover novel anti-inflammatory or chemopreventive applications.

• In Vivo Studies: Preclinical studies in animal models are required to assess its safety, pharmacokinetics, and efficacy for any identified therapeutic application.

References

• Buckles, R. E., & Bremer, K. (n.d.). α-PHENYLCINNAMIC ACID. Organic Syntheses. Retrieved from [Link]

• Biochemical Evaluation of Phenylalanine Ammonia Lyase from Endemic Plant Cyathobasis fruticulosa (Bunge) Aellen. for the Dietary Treatment of Phenylketonuria. (2014). Pakistan Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials. (2022). Molecules. Retrieved from [Link]

• Guzman, J. D. (2014). Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity. Molecules. Retrieved from [Link]

• PubChem. (n.d.). alpha-Fluorocinnamic acid. Retrieved from [Link]

• Zhou, Y., Wang, J., Gu, Z., Wang, S., Zhu, W., & Acuña-Araya, J. (2016). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of «alpha»-Fluorocinnamic acid (CAS 350-90-3). Retrieved from [Link]

• Atanasova, M., & Tzatchev, K. (2008). Cinnamic Acid Derivatives - A New Class of Inhibitors of Peptidylglycine alpha-Hydroxylating Monooxygenase. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). α-ACETAMINOCINNAMIC ACID. Retrieved from [Link]

• An In Vitro Antimicrobial, Anticancer and Antioxidant Activity of N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide Derivatives. (2023). Molecules. Retrieved from [Link]

• CN102633625B - Preparation method of fluorocinnamic acid. (n.d.). Google Patents.

• Soares, M. O. P., et al. (2021). Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review. Research, Society and Development. Retrieved from [Link]

• De, P., Baltas, M., & Bedos-Belval, F. (2011). Cinnamic Acid Derivatives as Anticancer Agents—A Review. Current Medicinal Chemistry. Retrieved from [Link]

• Appert, C., Zon, J., & Amrhein, N. (2003). Kinetic analysis of the inhibition of phenylalanine ammonia-lyase by 2-aminoindan-2-phosphonic acid and other phenylalanine analogues. Phytochemistry. Retrieved from [Link]

• Pandey, A., et al. (2021). Ferulic acid-mediated modulation of apoptotic signaling pathways in cancer. Advances in Protein Chemistry and Structural Biology. Retrieved from [Link]

• Al-Ishaq, R. K., et al. (2022). Cinnamic acid ameliorates diabetic nephropathy in rats via Nrf2 activation and inflammation modulation. Food & Function. Retrieved from [Link]

• Synthesis of Cinnamic Acid From Benzaldehyde. (2020). YouTube. Retrieved from [Link]

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Protocols & Analytical Methods

Preparation of alpha-Fluorocinnamic acid stock solutions for assays

Application Note & Protocol: Preparation of

-Fluorocinnamic Acid Stock Solutions

Abstract & Compound Profile

-Fluorocinnamic acid (CAS: 350-90-3) is a halogenated cinnamic acid derivative primarily utilized as a probe for monocarboxylate transporters (MCTs) and mitochondrial pyruvate carriers (MPC). Unlike its structural analog -cyano-4-hydroxycinnamic acid (CHCA)—a nanomolar-potency inhibitor— -fluorocinnamic acid exhibits significantly lower potency ( for pyruvate transport inhibition).[1] Consequently, biological assays involving this compound often require high working concentrations (mM range) , presenting unique solubility challenges in aqueous buffers.

This protocol details the preparation of high-concentration stock solutions, addressing the critical balance between solubility, solvent toxicity, and compound stability.

Chemical Identity

Property	Detail
IUPAC Name	(Z)-2-fluoro-3-phenylprop-2-enoic acid
CAS Number	350-90-3
Molecular Weight	166.15 g/mol
Appearance	White to off-white crystalline solid
pKa (Predicted)	~3.5 – 4.0 (Carboxylic acid)
Solubility	DMSO (>100 mM), Ethanol (>50 mM), Water (Poor; <1 mM without pH adjustment)
Storage	-20°C, desiccated, protected from light

Solvent Selection Strategy

The choice of solvent dictates the stability of your stock and the viability of your downstream assay.

Solvent	Suitability	Mechanism & Notes
DMSO (Dimethyl Sulfoxide)	Primary Choice	Why: High dielectric constant solubilizes the aromatic ring effectively. Pros: Allows for high-concentration stocks (up to 500 mM), minimizing solvent volume in assays.Cons: Hygroscopic; freezes at 19°C. High DMSO % (>0.5%) is toxic to many cell lines.
Ethanol (Absolute)	Secondary Choice	Why: Good for evaporation-based applications or where DMSO interferes with detection.Pros: Easy to remove; less viscous.Cons: Volatile (concentration changes over time); lower solubility limit than DMSO.
Aqueous Buffer (as Na-Salt)	Specialized	Why: Required for assays strictly intolerant of organic solvents.Pros: Zero solvent toxicity.Cons: Requires precise pH titration (conversion to sodium -fluorocinnamate) to prevent precipitation.

Protocol A: Standard DMSO Stock Preparation (Recommended)

Target Concentration: 200 mM (Suitable for assays requiring final concentrations up to 1 mM).

Materials

• -Fluorocinnamic acid solid[2]

• Anhydrous DMSO (Cell culture grade,

  99.9%)

• Amber glass vials (Borosilicate) with PTFE-lined caps

• Analytical balance (Precision 0.1 mg)

Step-by-Step Procedure

• Calculations: To prepare 1 mL of a 200 mM stock:

• Weighing:

  • Weigh approx. 33.2 mg of

    -fluorocinnamic acid directly into the amber vial.

  • Note: Do not weigh onto weigh paper and transfer; static charge can cause loss of the fine powder.

• Dissolution:

  • Add 0.5 mL of DMSO initially.

  • Vortex vigorously for 30-60 seconds. The solution may warm slightly (exothermic solvation).

  • Add the remaining DMSO to reach the final volume of 1 mL.

  • Critical Check: Inspect against a light source. The solution must be completely clear. If particles persist, sonicate in a water bath at 37°C for 5 minutes.

• Sterilization (Optional but Recommended for Cell Culture):

  • Pass the solution through a 0.22

    m PTFE (hydrophobic) syringe filter.

  • Warning: Do NOT use Nylon or Cellulose Acetate filters, as DMSO can degrade them or leach impurities.

• Storage:

  • Aliquot into small volumes (e.g., 50

    L) to avoid freeze-thaw cycles.

  • Store at -20°C . Stable for 6 months.

Protocol B: Aqueous Sodium Salt Preparation (Advanced)

Target: 50 mM Aqueous Stock (pH 7.4). Use Case: For sensitive enzyme kinetics or organ bath experiments where DMSO affects membrane fluidity.

• Weighing: Weigh 83.1 mg (0.5 mmol) of

  -fluorocinnamic acid.

• Initial Solubilization: Add 5 mL of ultrapure water. The compound will not dissolve and will form a suspension.

• Titration:

  • While stirring, add 1 M NaOH dropwise.

  • Monitor pH continuously. The carboxyl group will deprotonate (

    ), driving the compound into solution.

  • Endpoint: Once the solution clears (approx pH 7-8), stop adding NaOH.

  • Caution: Do not exceed pH 9, as alkaline hydrolysis or degradation may occur.

• Adjustment: Adjust final volume to 10 mL with PBS (Phosphate Buffered Saline).

• Filtration: Sterile filter (0.22

  m PES) immediately.

Assay Dilution Strategy & Visualization

Because

-fluorocinnamic acid is hydrophobic, adding the DMSO stock directly to aqueous media can cause "shock precipitation" (micro-crystals forming immediately).

The "Intermediate Step" Method: Do not jump from 100% DMSO to 0.1% DMSO in one step if the final drug concentration is high.

Figure 1: Step-wise dilution strategy to maintain solubility when transferring hydrophobic stocks into aqueous assay media.

Troubleshooting & QC

Observation	Cause	Solution
White precipitate upon dilution	"Shock precipitation" due to rapid polarity change.	Use the "Intermediate Dilution" method (Fig 1). Warm media to 37°C before addition.
Yellowing of stock solution	Oxidation or photo-degradation.	Discard stock. Ensure storage in amber vials and minimize light exposure.
Inconsistent Assay Data	Variable effective concentration due to adherence to plastics.	Use low-binding polypropylene tips and plates. Avoid polystyrene for intermediate steps.

References

• Halestrap, A. P. (1975). The mitochondrial pyruvate carrier: Kinetics and specificity for substrates and inhibitors. Biochemical Journal, 148(1), 85–96. Link

• Ovens, M. J., et al. (2010). AR-C155858 is a potent inhibitor of monocarboxylate transporters MCT1 and MCT2 that binds to an intracellular site involving transmembrane helices 7–10. Biochemical Journal, 425(3), 523–530. Link

• PubChem. (2025).[3] alpha-Fluorocinnamic acid (Compound Summary). National Library of Medicine. Link

• Sigma-Aldrich. (2024). Product Specification:

  -Fluorocinnamic acid (CAS 350-90-3).[2] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. «alpha»-Fluorocinnamic acid (CAS 350-90-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. alpha-Fluorocinnamic acid | C9H7FO2 | CID 1550911 - PubChem [pubchem.ncbi.nlm.nih.gov]

alpha-Fluorocinnamic acid in fluorescence-based enzyme assays

This Application Note is written from the perspective of a Senior Application Scientist to guide researchers in the validation and optimization of fluorescence-based Phenylalanine Ammonia-Lyase (PAL) assays using

-Fluorocinnamic acid as a reference inhibitor.

Application Note: High-Sensitivity Validation of Phenylalanine Ammonia-Lyase (PAL) Assays using -Fluorocinnamic Acid

-Fluorocinnamic Acid (CAS: 350-90-3)

Abstract & Scientific Rationale

Phenylalanine Ammonia-Lyase (PAL, EC 4.3.1.[1][2][3][4][5][6][7][8]24) is a gateway enzyme bridging primary metabolism and the secondary phenylpropanoid pathway.[8] While traditional assays rely on the UV absorbance of trans-cinnamic acid at 290 nm, modern high-throughput screening (HTS) demands the sensitivity of fluorescence.

-Fluorocinnamic acid is the gold-standard competitive inhibitor for PAL. It mimics the transition state of the substrate (L-phenylalanine) and the product (trans-cinnamate) but possesses a fluorine atom at the -position that prevents catalytic turnover or drastically slows it.

This guide details the protocol for using

-Fluorocinnamic acid to validate the specificity of fluorescence-based PAL assays (specifically the PAL-FDC coupled system) and to determine kinetic parameters ( , ) during drug discovery or metabolic engineering campaigns.

Chemical Profile & Mechanism[2][5]

Property	Specification
Compound Name	-Fluorocinnamic Acid
CAS Number	350-90-3
Molecular Weight	166.15 g/mol
Role	Competitive Inhibitor of PAL; Inhibitor of Cinnamate-4-Hydroxylase (C4H)
Solubility	Soluble in DMSO (>10 mg/mL), Ethanol. Sparingly soluble in water.
Mechanism	Binds to the PAL active site, competing with L-Phe. The electronegative fluorine alters the electronic distribution, preventing the elimination of ammonia.

Mechanism of Action

PAL catalyzes the non-oxidative deamination of L-phenylalanine to trans-cinnamic acid.[3][4][5][6]

-Fluorocinnamic acid acts as a structural analogue. By occupying the active site, it prevents the binding of L-phenylalanine. Unlike suicide inhibitors that form covalent bonds, -fluorocinnamic acid is typically a reversible competitive inhibitor, making it ideal for determination studies.

Experimental Workflow: Fluorescent Coupled-Enzyme Assay

Because PAL products are not strongly fluorescent in the visible range, the most robust fluorescence method couples PAL activity with Ferulic Acid Decarboxylase (FDC) and a fluorogenic probe.

Principle

• Step 1 (PAL): L-Phenylalanine

  trans-Cinnamic Acid + [3][4][5][6][9]

• Step 2 (FDC): trans-Cinnamic Acid

  Styrene +

• Step 3 (Detection): Styrene + Fluorogenic Tetrazole Probe

  Fluorescent Pyrazoline

-Fluorocinnamic acid is introduced in Step 1 to block the cascade, proving that the fluorescence signal is PAL-dependent.

Diagram: Assay Logic & Inhibition Pathway

Caption: Logical flow of the coupled PAL-FDC fluorescence assay. Red line indicates the competitive inhibition block imposed by

-fluorocinnamic acid.

Detailed Protocol: Inhibitor Validation ( Determination)

Reagents

• Buffer: 100 mM Tris-HCl, pH 8.8 (PAL optimum).

• Substrate: L-Phenylalanine (100 mM stock).

• Enzymes: Recombinant PAL (e.g., from Petroselinum crispum or Rhodosporidium toruloides) and FDC (e.g., from S. cerevisiae).

• Inhibitor:

  -Fluorocinnamic acid (dissolve in DMSO to 100 mM stock).

• Detection Probe: Diaryltetrazole probe (specific to styrene detection).[10]

Step-by-Step Methodology

• Inhibitor Preparation:

  • Prepare a serial dilution of

    -fluorocinnamic acid in DMSO.

  • Target final assay concentrations: 0, 10

    M, 50 M, 100 M, 500 M, 1 mM, 5 mM.

  • Note: Keep final DMSO concentration <2% to avoid denaturing PAL.

• Enzyme Pre-Incubation (Critical Step):

  • In a black 96-well microplate, add:

    • 80

      L Assay Buffer

    • 10

      L PAL Enzyme solution

    • 5

      L -Fluorocinnamic acid dilution (or DMSO blank)

  • Incubate at 30°C for 10–15 minutes. This allows the inhibitor to reach equilibrium with the active site before the substrate competes.

• Reaction Initiation:

  • Add 5

    L of L-Phenylalanine substrate (Final conc. typically , ~1-5 mM).

  • Simultaneously add the Coupling Mix (FDC enzyme + Tetrazole probe).

  • Alternative: If using a commercial kit, add the proprietary Reaction Mix at this step.

• Measurement:

  • Incubate under UV light (if photo-click is required for the probe) or standard ambient conditions depending on the specific probe chemistry.

  • Measure Fluorescence Kinetics:

    • Excitation: ~365–405 nm (Probe dependent)

    • Emission: ~450–550 nm (Green/Yellow region)

  • Record data every 60 seconds for 30 minutes.

Data Analysis

• Calculate Velocity (

  ): Determine the slope (RFU/min) of the linear portion of the curve for each inhibitor concentration.

• Normalize: Calculate % Activity relative to the DMSO control (0 mM inhibitor).

• Curve Fitting: Plot % Activity vs. Log[Inhibitor]. Fit to a sigmoidal dose-response equation to determine

  .
• Calculation: Use the Cheng-Prusoff equation for competitive inhibition:

Expected Results & Troubleshooting

Observation	Interpretation	Troubleshooting
High Fluorescence in Inhibitor Wells	Inhibition failed or Compound interference.	Check DMSO tolerance of PAL. Ensure -fluorocinnamic acid is fresh (avoid hydrolysis).
No Fluorescence in Control	Assay failure.	Verify FDC activity and Probe stability. Ensure pH is 8.5–8.8 (PAL is alkaline).
Non-Sigmoidal Inhibition Curve	Complex inhibition or insolubility.	Check for precipitation of -fluorocinnamic acid at >1 mM.

Validation Criteria: A valid assay should show a dose-dependent decrease in fluorescence with

-fluorocinnamic acid, achieving >90% inhibition at saturating concentrations (e.g., 5-10 mM).

References

• Bencze, L. C., et al. (2020). "Fluorescent enzyme-coupled activity assay for phenylalanine ammonia-lyases."[6][10] Scientific Reports, 10, 18338.
• Sato, T., et al. (1982). "Mechanism of inhibition of phenylalanine ammonia-lyase by phenol inhibitors." Phytochemistry, 21(4), 845-850.

• Appert, C., et al. (2003). "Structural and catalytic properties of the phenylalanine ammonia-lyase from Arabidopsis thaliana." European Journal of Biochemistry, 270, 4632-4642.

• Sigma-Aldrich.

  -Fluorocinnamic acid."

Sources

• 1. Direct asymmetric synthesis of β-branched aromatic α-amino acids using engineered phenylalanine ammonia lyases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phenylalanine ammonia-lyase - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Mechanisms of inhibition of phenylalanine ammonia-lyase by phenol inhibitors and phenol/glycine synergistic inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fluorescent enzyme-coupled activity assay for phenylalanine ammonia-lyases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Functional and kinetics of two efficient phenylalanine ammonia lyase from Pyrus bretschneideri - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phenylalanine ammonia-lyase, a key component used for phenylpropanoids production by metabolic engineering - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Phenylalanine Ammonia Lyase (PAL) Activity Assay Kit - Elabscience® [elabscience.com]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting solubility issues of alpha-Fluorocinnamic acid in buffers

Welcome to the technical support guide for alpha-Fluorocinnamic acid (α-FCA). This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered during experimental work. We will move from foundational principles to advanced troubleshooting, providing not just steps but the causal scientific reasoning behind them.

Part 1: Foundational Knowledge & Common Issues

This section addresses the most frequent and fundamental questions regarding the solubility of α-FCA. Understanding its core chemical properties is the first step in troubleshooting.

FAQ: Why is my alpha-Fluorocinnamic acid not dissolving in my neutral pH buffer (e.g., PBS pH 7.4)?

Answer:

This is the most common issue and it stems from the two primary chemical characteristics of alpha-Fluorocinnamic acid: it is a weak acid and it is moderately hydrophobic .

• Hydrophobicity (logP): The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity or hydrophobicity. With a logP value around 2.1-2.2, α-FCA is moderately hydrophobic, meaning it prefers a non-polar environment over water[6][7]. This property, driven by the phenyl ring, limits its intrinsic aqueous solubility even when fully ionized.

The combination of these factors means that simply adding the crystalline powder to a neutral buffer will likely result in poor dissolution.

Table 1: Key Physicochemical Properties of alpha-Fluorocinnamic Acid

Property	Value	Implication for Solubility	Source(s)
Molecular Weight	166.15 g/mol	Needed for all molarity-based calculations.	[6][8][9]
logP	~2.1	Moderately hydrophobic; prefers non-polar environments.	[6][7]
Estimated pKa	~3.5 - 4.0	The compound is a weak acid; solubility is highly pH-dependent.	[1][5]
log(Water Solubility)	-2.16 (mol/L)	Intrinsic aqueous solubility is low (~1.15 mg/mL).	[6]
Appearance	White crystalline solid	Requires energy to break the crystal lattice for dissolution.	[8][10]

To effectively dissolve α-FCA, you must address both its acidic nature and its hydrophobicity. The relationship between pH and the ionization state is described by the Henderson-Hasselbalch equation and is visualized below.[11][12][13]

Caption: pH-Dependent Equilibrium of α-Fluorocinnamic Acid.

Part 2: Standard Protocols & Basic Troubleshooting

Here, we provide validated, step-by-step methods to overcome the initial hurdles of preparing α-FCA solutions.

FAQ: My compound dissolves in DMSO but precipitates when I add it to my aqueous buffer. What should I do?

Answer:

This phenomenon, often called "crashing out," occurs when a compound that is highly soluble in a concentrated organic stock solution is diluted into an aqueous buffer where it is poorly soluble[14]. The final concentration of the organic co-solvent (e.g., DMSO) is too low to maintain the compound in solution.

The key is to control the dilution process carefully and ensure the final DMSO concentration is compatible with your experimental system, typically aiming for ≤0.5% to avoid off-target effects.

Experimental Protocol: Preparing a Working Solution from a DMSO Stock

This protocol is a self-validating system. If the solution remains clear at the end, you have successfully prepared your working solution.

• Prepare a High-Concentration Stock Solution:

  • Weigh out a precise amount of α-FCA powder.

  • Add 100% anhydrous DMSO to create a concentrated stock solution (e.g., 10-50 mM). Use a vortex mixer and gentle warming (37°C) if necessary to ensure all crystals are fully dissolved.

  • Causality Check: Creating a true solution at this stage is critical. Any undissolved microcrystals will act as seeds for precipitation in the next step. Visually inspect the solution against a bright light to ensure it is completely clear.

• Perform Serial or Intermediate Dilutions:

  • Do not dilute the concentrated stock directly into your final buffer in one step. This is the most common cause of precipitation.

  • Perform one or two intermediate dilution steps. You can do this in either 100% DMSO or in your final aqueous buffer. Diluting in the buffer is often preferable as it gradually acclimates the compound to the aqueous environment.

• Final Dilution into Aqueous Buffer:

  • While vortexing or rapidly stirring the final volume of your aqueous buffer, add the small volume of your intermediate stock solution drop-by-drop.

  • Causality Check: Adding the stock to the buffer (and not the other way around) ensures that the compound is always entering a large volume of the final solvent system, minimizing localized high concentrations that can trigger precipitation[15]. Vigorous mixing provides the energy to disperse the molecules quickly.

• Final Inspection:

  • Once the full volume is added, vortex thoroughly. Let the solution sit for 5-10 minutes and inspect for any signs of precipitation or cloudiness.

Caption: Workflow for Preparing Working Solutions from a DMSO Stock.

Part 3: Advanced Troubleshooting Strategies

If you continue to face solubility issues even after optimizing pH and dilution protocols, more advanced formulation strategies may be required.

FAQ: I've tried adjusting pH and using DMSO, but I still see precipitation at my desired concentration. What are my next options?

Answer:

When standard methods are insufficient, you can explore using higher percentages of co-solvents or employing solubilizing excipients like cyclodextrins.

1. Using Co-solvents:

While keeping DMSO below 0.5% is ideal for cell-based assays, some experiments may tolerate higher concentrations. Alternatively, other co-solvents can be tested[16]. The goal is to find a solvent system that balances solubility with biological compatibility.

Table 2: Common Co-solvents for Pre-clinical Formulations

Co-solvent	Typical Starting Concentration	Notes
DMSO	< 1%	Gold standard for initial stock, but can have cellular effects at >0.5%.
Ethanol (EtOH)	1-5%	Less toxic than DMSO, but can also affect protein stability and cell membranes.
Polyethylene Glycol 400 (PEG400)	5-20%	A common vehicle for in vivo studies; increases viscosity.
Propylene Glycol (PG)	5-20%	Good solvent for many compounds; often used in combination with others.

Note: Always perform vehicle control experiments to ensure the co-solvent itself does not impact your experimental results.

2. Using Solubilizing Excipients: Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic (water-loving) exterior and a hydrophobic (water-fearing) interior cavity[17]. They can encapsulate hydrophobic molecules like α-FCA, forming an "inclusion complex" where the hydrophobic part of your compound is shielded within the cyclodextrin's core, while the hydrophilic exterior allows the entire complex to dissolve readily in water[18][19][20].

Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with excellent water solubility and low toxicity, making it ideal for research applications[18].

Caption: Mechanism of Cyclodextrin-Mediated Solubilization.

Protocol: Screening for Improved Solubility with HP-β-CD

• Prepare a 40% (w/v) HP-β-CD Solution: Dissolve 4g of HP-β-CD in water to a final volume of 10 mL. This will serve as your solubilizing vehicle.

• Add α-FCA: Add an excess amount of α-FCA powder directly to the HP-β-CD solution (and a control tube with just water/buffer).

• Equilibrate: Tightly cap the tubes and place them on a rotator or shaker at room temperature for 24-48 hours to allow the system to reach equilibrium.

• Separate Undissolved Compound: Centrifuge the tubes at high speed (e.g., >14,000 x g) for 15-20 minutes to pellet any undissolved α-FCA.

• Quantify Solubilized Compound: Carefully remove the supernatant and measure the concentration of dissolved α-FCA using a suitable analytical method (e.g., HPLC-UV).

• Analyze: Compare the concentration of α-FCA in the HP-β-CD supernatant to the control. A significant increase indicates successful solubilization.

This approach can dramatically increase the aqueous solubility of challenging compounds, often enabling experiments that would otherwise be impossible.

References

• Cheméo. (n.d.). Chemical Properties of «alpha»-Fluorocinnamic acid (CAS 350-90-3). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). alpha-Fluorocinnamic acid. PubChem Compound Database. Retrieved from [Link]

• Britannica. (2026, January 22). Carboxylic acid. In Encyclopædia Britannica. Retrieved from [Link]

• Open Education Alberta. (n.d.). Henderson-Hasselbalch equation – An ABC of PK/PD. Retrieved from [Link]

• National Institutes of Health. (2023, October 30). Investigation of Cinnamic Acid Derivatives as Alternative Plasticizers for Improved Ductility of Polyvinyl Chloride Films. Retrieved from [Link]

• National Institutes of Health. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. Retrieved from [Link]

• Chemistry LibreTexts. (2025, August 18). 2.5: Preparing Solutions. Retrieved from [Link]

• National Institutes of Health. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PubMed Central. Retrieved from [Link]

• ResearchGate. (2025, October 13). What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment?. Retrieved from [Link]

• YouTube. (2021, September 3). How to prepare solutions(Acid) from stock solution. Retrieved from [Link]

• ScienceDirect. (2025, August 9). Cinnamic acid derivatives: A new chapter of various pharmacological activities. Retrieved from [Link]

• MDPI. (n.d.). Influence of Anion and Cation Structure of Ionic Liquids on Carboxylic Acids Extraction. Retrieved from [Link]

• Preprints.org. (n.d.). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. Retrieved from [Link]

• Quora. (2017, February 20). How +I group decrease the strength of carboxylic acid?. Retrieved from [Link]

• PubMed. (n.d.). Prediction of pH-dependent aqueous solubility of druglike molecules. Retrieved from [Link]

• MDPI. (n.d.). Cinnamic Acid Derivatives and Their Biological Efficacy. Retrieved from [Link]

• Biotage. (2023, January 23). How to prevent compound precipitation during flash column chromatography. Retrieved from [Link]

• Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Retrieved from [Link]

• Lumen Learning. (n.d.). 15.5 Chemical Properties of Carboxylic Acids: Ionization and Neutralization. Retrieved from [Link]

• Science.gov. (n.d.). solvents dimethyl sulfoxide: Topics. Retrieved from [Link]

• Wikipedia. (n.d.). Cinnamic acid. Retrieved from [Link]

• ThoughtCo. (2019, July 14). How to Prepare Common Acid Solutions. Retrieved from [Link]

• SHINY Chemical. (2026, January 6). What is the solubility of cinnamic derivatives in different solvents?. Retrieved from [Link]

• PubMed. (2025, February 22). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Retrieved from [Link]

• KNAUER. (2022, March 14). HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode. Retrieved from [Link]

• YouTube. (2021, August 20). Lab Skills: Preparing Stock Solutions. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 16). 15.5: Chemical Properties of Carboxylic Acids- Ionization and Neutralization. Retrieved from [Link]

• ResearchGate. (2025, December 24). (PDF) Application of the Henderson-Hasselbalch Equation to Solubility Determination. Retrieved from [Link]

• YouTube. (2022, March 6). How to select Co-solvent during hydrolytic forced degradation?. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound cis-Cinnamic acid (FDB012698). Retrieved from [Link]

• The Chemistry Blog. (2024, July 17). How To Make A Standard Solution. Retrieved from [Link]

• Journal of Drug Discovery and Therapeutics. (2016, February 28). STUDY THE EFFECT OF CO SOLVENT ON THE SOLUBILITY OF A SLIGHTLY WATER SOLUBLE DRUG. Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). ALPHA-FLUOROCINNAMIC ACID. Retrieved from [Link]

• Microbe Notes. (2024, August 27). Henderson Hasselbalch Equation: Basics & Real-World Uses. Retrieved from [Link]

• Illumina. (2025, November 24). Precipitation and Resuspension Troubleshooting Guide in Infinium Assay. Retrieved from [Link]

Sources

• 1. Carboxylic acid - Properties, Structure, Reactions | Britannica [britannica.com]
• 2. 15.5 Chemical Properties of Carboxylic Acids: Ionization and Neutralization | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]
• 5. Cinnamic acid - Wikipedia [en.wikipedia.org]
• 6. «alpha»-Fluorocinnamic acid (CAS 350-90-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. alpha-Fluorocinnamic acid | C9H7FO2 | CID 1550911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. a-Fluorocinnamic acid 98 350-90-3 [sigmaaldrich.com]
• 9. GSRS [gsrs.ncats.nih.gov]
• 10. a-Fluorocinnamic acid 98 350-90-3 [sigmaaldrich.com]
• 11. Henderson-Hasselbalch equation – An ABC of PK/PD [pressbooks.openeducationalberta.ca]
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• 13. microbenotes.com [microbenotes.com]
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Technical Support Center: Improving the Stability of α-Fluorocinnamic Acid in Cell Culture Media

Welcome to the technical support resource for optimizing the use of α-Fluorocinnamic acid in your cell culture experiments. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of small molecule stability in in-vitro systems. Here, we provide in-depth, evidence-based answers to common questions and troubleshooting strategies to ensure the reliability and reproducibility of your results.

Section 1: Frequently Asked Questions (FAQs)

Q1: My results with α-Fluorocinnamic acid are inconsistent. Could instability in the cell culture medium be the cause?

A: Absolutely. The stability of any small molecule in a complex biological environment like cell culture media is a critical factor that can lead to variability in experimental outcomes.[1] If α-Fluorocinnamic acid degrades, its effective concentration decreases over the course of your experiment, potentially leading to an underestimation of its biological activity.[1] The observed effects might also be due to its degradation products, not the compound itself.

Several factors inherent to standard cell culture conditions can influence the stability of your compound:

• pH: Cell culture media are typically buffered to a physiological pH of 7.2-7.4. However, cellular metabolism can cause localized or bulk shifts in pH, which may affect the stability of pH-sensitive compounds.[1][2]

• Temperature: Standard incubation at 37°C can accelerate the degradation of thermally labile compounds.[1]

• Media Components: Complex media like DMEM and RPMI-1640 contain a rich mixture of amino acids, vitamins, and salts that can potentially interact with the test compound.[1]

• Light Exposure: Photosensitive compounds can degrade when exposed to light, a factor to consider during media preparation and incubation.[1]

• Enzymatic Degradation: Cells may release enzymes into the medium that could metabolize α-Fluorocinnamic acid.[1]

Q2: What is known about the stability of cinnamic acids in aqueous or cell culture environments?

Q3: How might α-Fluorocinnamic acid interact with components in my supplemented media, like fetal bovine serum (FBS)?

A: Serum proteins, particularly albumin, are known to bind to small molecules, which can affect their free concentration and stability.[7][8] This binding is a crucial consideration as it can sequester the compound, reducing its availability to the cells. The interaction between a small molecule and a protein like bovine serum albumin (BSA) can be investigated using techniques such as fluorescence spectroscopy.[9]

Q4: What are the potential degradation pathways for α-Fluorocinnamic acid?

A: In biological systems, the degradation of 4-Fluorocinnamic acid has been shown to proceed through β-oxidation of the side chain, eventually leading to 4-fluorobenzoic acid.[10][11][12] While this is a microbial degradation pathway, it highlights a potential metabolic route. In cell culture, non-enzymatic oxidative cleavage could potentially lead to other degradation products.[3] It is also important to consider the possibility of isomerization from the trans to the cis isomer, especially upon exposure to UV light, which can have different biological activities.[13]

Section 2: Troubleshooting Guide

This section provides a structured approach to identifying and resolving stability issues with α-Fluorocinnamic acid.

Issue: High variability between replicate experiments.

Potential Cause	Recommended Action
Degradation after preparation	Prepare fresh stock solutions of α-Fluorocinnamic acid for each experiment. Avoid long-term storage of diluted solutions in aqueous buffers or media.[3]
Inconsistent compound concentration	Ensure accurate and consistent pipetting. Use calibrated pipettes and perform serial dilutions carefully.
Cell passage number and health	Use cells within a consistent and low passage number range. Ensure high cell viability before starting the experiment.

Issue: Lower than expected biological activity.

Potential Cause	Recommended Action
Compound degradation over time	Perform a time-course stability study. Incubate α-Fluorocinnamic acid in your specific cell culture medium under experimental conditions (37°C, 5% CO2) and measure its concentration at different time points (e.g., 0, 2, 4, 8, 24, 48 hours) using an appropriate analytical method like HPLC.[1]
Binding to serum proteins	If using serum-supplemented media, consider reducing the serum concentration or using a serum-free medium if your cell line can tolerate it.[7] You can also perform experiments to quantify binding to serum proteins.
pH-mediated degradation	Monitor the pH of your cell culture medium throughout the experiment. If significant pH shifts are observed, consider using a more robust buffering system or changing the medium more frequently.[7]
Photosensitivity	Protect your stock solutions and media containing α-Fluorocinnamic acid from light by using amber tubes or wrapping containers in foil.[1]

Section 3: Experimental Protocols & Methodologies

To empower you to directly assess the stability of α-Fluorocinnamic acid in your specific experimental setup, we provide the following detailed protocols.

Protocol 1: HPLC-Based Stability Assessment of α-Fluorocinnamic Acid

This protocol outlines a method to quantify the concentration of α-Fluorocinnamic acid over time in cell-free culture medium.

Objective: To determine the rate of degradation of α-Fluorocinnamic acid in a specific cell culture medium under standard incubation conditions.

Materials:

• α-Fluorocinnamic acid

• Your specific cell culture medium (e.g., DMEM, RPMI-1640) with all supplements (e.g., FBS, L-glutamine, antibiotics)

• HPLC system with a UV detector

• C18 HPLC column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or o-Phosphoric acid

• Sterile microcentrifuge tubes

• Incubator (37°C, 5% CO2)

Procedure:

• Preparation of α-Fluorocinnamic Acid Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of α-Fluorocinnamic acid in a suitable solvent like DMSO or ethanol.

• Spiking the Medium: Spike the pre-warmed cell culture medium with the α-Fluorocinnamic acid stock solution to achieve the final desired concentration (e.g., 10 µM). Ensure the final solvent concentration is low (typically <0.5%) to avoid toxicity.

• Time Point Sampling:

  • Immediately after spiking, take a sample for the T=0 time point.

  • Aliquot the remaining medium into sterile microcentrifuge tubes for subsequent time points (e.g., 2, 4, 8, 24, 48 hours).

  • Incubate the tubes at 37°C with 5% CO2.

• Sample Processing: At each time point, remove an aliquot and process it for HPLC analysis. This may involve a protein precipitation step if the medium contains serum (e.g., add 3 volumes of ice-cold acetonitrile, vortex, centrifuge, and collect the supernatant).

• HPLC Analysis:

  • Mobile Phase: A typical mobile phase could be a gradient of acetonitrile and water with 0.1% formic or o-phosphoric acid.[14]

  • Column: A standard C18 column is a good starting point.

  • Detection: Set the UV detector to a wavelength where α-Fluorocinnamic acid has maximum absorbance.

  • Quantification: Create a standard curve using known concentrations of α-Fluorocinnamic acid to quantify the amount remaining at each time point.

• Data Analysis: Plot the concentration of α-Fluorocinnamic acid versus time to determine its stability profile.

Workflow for Stability Assessment

Caption: Workflow for assessing the stability of α-Fluorocinnamic acid.

Section 4: Data Interpretation and Further Actions

Quantitative Data Summary Example

The following table illustrates how you might present your stability data.

Time (hours)	α-Fluorocinnamic Acid Concentration (µM)	Percent Remaining (%)
0	10.0	100
2	9.8	98
4	9.5	95
8	9.1	91
24	7.5	75
48	5.2	52

Logical Decision Tree for Troubleshooting

This diagram outlines a decision-making process based on your stability findings.

Caption: Decision tree for addressing α-Fluorocinnamic acid instability.

By systematically evaluating the stability of α-Fluorocinnamic acid in your specific cell culture system, you can significantly improve the quality and reliability of your experimental data. This proactive approach to troubleshooting is fundamental to robust scientific inquiry.

References

• Benchchem. (n.d.). Technical Support Center: Cinnamic Acid in Cell Culture Media.
• Benchchem. (n.d.). Technical Support Center: Stability of Small Molecules in Cell Culture Media.

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101–2110. Retrieved from [Link]

• Hartley, R. D., & Jones, E. C. (1975). Effect of ultraviolet light on substituted cinnamic acids and the estimation of their cis and trans isomers by gas chromatography.
• Ibis Scientific, LLC. (2025, May 1). The Impact of pH on Chemical Stability in Lab Experiments.
• MSU Extension. (2008, March 18). Effect of water pH on the stability of pesticides.
• RSC Publishing. (n.d.). Small molecule interactions with biomacromolecules: selective sensing of human serum albumin by a hexanuclear manganese complex – photophysical and biological studies.

• Rietjens, I. M. C. M., et al. (2003). Complete Biodegradation of 4-Fluorocinnamic Acid by a Consortium Comprising Arthrobacter sp. Strain G1 and Ralstonia sp. Strain H1. Applied and Environmental Microbiology, 69(2), 572-579. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Complete biodegradation of 4-fluorocinnamic acid by a consortium comprising Arthrobacter sp. strain G1 and Ralstonia sp. strain H1.

• University of Groningen. (n.d.). Complete Biodegradation of 4-Fluorocinnamic Acid by a Consortium Comprising Arthrobacter sp. Strain G1 and Ralstonia sp. Strain H1. Retrieved from [Link]

• Yan, J., et al. (2025). Interaction Between Bovine Serum Albumin and Trans-Resveratrol: Multispectroscopic Approaches and Molecular Dynamics Simulation. Molecules, 30(14), 3456. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ibisscientific.com [ibisscientific.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemimpex.com [chemimpex.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Small molecule interactions with biomacromolecules: selective sensing of human serum albumin by a hexanuclear manganese complex – photophysical and biological studies - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. Complete Biodegradation of 4-Fluorocinnamic Acid by a Consortium Comprising Arthrobacter sp. Strain G1 and Ralstonia sp. Strain H1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. research.rug.nl [research.rug.nl]
• 13. semanticscholar.org [semanticscholar.org]
• 14. cipac.org [cipac.org]

Minimizing degradation of alpha-Fluorocinnamic acid during experiments

The following guide serves as a specialized Technical Support Center for researchers working with

-Fluorocinnamic acid ( -FCA) . It is designed to address the specific stability challenges associated with the fluorine substitution on the vinylic position, which alters the electronic landscape of the cinnamic acid scaffold, making it susceptible to unique degradation pathways compared to its non-fluorinated counterparts.

Technical Support Center: Minimizing Degradation of -Fluorocinnamic Acid

Status: Operational | Lead Scientist: Dr. Aris Thorne | Topic: Stability & Handling Protocols

Executive Summary: The Stability Paradox

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-Fluorocinnamic acid (CAS: 350-90-3) is a critical building block in medicinal chemistry, particularly for bioisostere development. However, the electronegativity of the ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> -fluorine atom induces a dipole moment that, while valuable for binding affinity, destabilizes the double bond against photo-isomerization and thermal decarboxylation. This guide provides the protocols necessary to maintain >99% purity during storage and experimentation.

Critical Degradation Pathways (Visualized)

Before troubleshooting, it is vital to understand how the molecule breaks down. The ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-position fluorine lowers the activation energy for decarboxylation under specific catalytic conditions and sensitizes the alkene to UV-induced geometric isomerization.

Figure 1: Primary degradation mechanisms for ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-Fluorocinnamic acid. Note that copper-catalyzed heating is a primary vector for decarboxylation.[1]

Troubleshooting Guide & FAQs

Scenario A: "My white powder has turned off-white or yellow."

Diagnosis: Photo-oxidation or trace polymerization.[1] The Science: The conjugated ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-system of -FCA is reactive toward singlet oxygen and radical species when excited by ambient light. The yellow color typically indicates the formation of quinoid-like oxidation byproducts or oligomers.[1]

• Immediate Action: Check your NMR for broadening of the vinylic proton signal (

  ~7-8 ppm). If purity is >95%, perform a rapid recrystallization (see Protocol 1).

• Prevention: Store in amber glass vials wrapped in aluminum foil. Flush with Argon/Nitrogen after every use.

Scenario B: "I see a new set of alkene peaks in my proton NMR."

Diagnosis: ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

Photoisomerization. The Science: Commercial -FCA is typically supplied as the thermodynamically stable ( )-isomer (phenyl and carboxylic acid on the same side of the double bond, trans-dielectric). Exposure to UV light causes ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> excitation, allowing rotation around the C=C bond to the ( )-isomer.

• Why it matters: The (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  )-isomer often has vastly different reactivity in Michael additions and enzymatic assays.

• Solution: Perform all weighing and reaction setups under low-light conditions or red light. Avoid leaving NMR tubes on the bench near windows.

Scenario C: "My reaction bubbled vigorously upon heating, and the product mass is too low."

Diagnosis: Thermal Decarboxylation. The Science: Unlike non-fluorinated cinnamic acid, ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-FCA is prone to decarboxylation, especially in the presence of transition metals like Copper (Cu) or Palladium (Pd) at elevated temperatures ( C). This releases COngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> gas and yields -fluorostyrene.

• Troubleshooting: Did you use a copper catalyst (e.g., for a coupling reaction)?

• Corrective Protocol: If a metal catalyst is required, keep reaction temperatures below 80°C or use a ligand that stabilizes the oxidative addition complex to prevent CO

  extrusion.

Physicochemical Stability Data

Use this table to establish your safe operating limits.

Parameter	Safe Limit / Value	Critical Threshold (Danger Zone)	Notes
Storage Temp	2°C – 8°C	> 25°C (Long term)	Refrigeration slows oxidative drift.[1]
Melting Point	156°C – 159°C	Depression > 2°C	Lower MP indicates >1% impurity (isomer/dimer).[1]
Acidity (pKa)	~3.5 (Est.)	pH > 8 (in solution)	Basic conditions promote salt formation but can induce polymerization if not controlled.[1]
Light Exposure	Amber Glass	Fluorescent/Sunlight	Isomerization detectable within 4 hours of direct exposure.
Metal Compatibility	Inert (Glass/Teflon)	Cu, Fe, Pd (at High T)	Avoid Copper unless synthesizing fluorostyrene.

Experimental Protocols

Protocol 1: The "Cold-Shield" Recrystallization

Use this if your compound has degraded (yellowing) and you need to recover high-purity material.[1]

Reagents: Ethanol (absolute), Water (HPLC grade). Equipment: Amber glassware, Oil bath, Vacuum filtration setup.

• Dissolution: Place crude

  -FCA in an amber Erlenmeyer flask. Add minimum boiling Ethanol (~10 mL per gram) until fully dissolved.

  • Note: Do not overheat.[1] Remove from heat immediately upon dissolution to prevent thermal decarboxylation.

• Filtration (Optional): If insoluble particles (polymers) remain, filter hot through a glass frit.

• Crystallization: Add warm water dropwise until persistent turbidity is observed.[1] Re-dissolve with a few drops of ethanol.

• Cooling: Wrap the flask in foil and allow it to cool to room temperature slowly, then move to 4°C fridge for 12 hours.

  • Why: Rapid cooling traps impurities.[1] Slow cooling excludes the (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

    )-isomer from the lattice.

• Isolation: Filter the white needles, wash with cold 50% EtOH/Water, and dry under high vacuum in the dark.

Protocol 2: Zero-Degradation Reaction Setup

Standard Operating Procedure (SOP) for setting up reactions involving

-FCA.

• Inert Atmosphere: Purge the reaction vessel with Nitrogen/Argon for 5 minutes before adding the solid.

• Solvent Degassing: Sparge all solvents (DMF, DMSO, THF) with inert gas. Dissolved oxygen acts as a radical initiator for polymerization.

• Foil Wrap: Wrap the reaction vessel in aluminum foil immediately after setup.

• Temperature Ramp: If heating is required, bring the bath to temperature before lowering the flask. Avoid "overshoot" spikes which trigger decarboxylation.[1]

Decision Tree: Handling & Storage

Figure 2: Logic flow for assessing reagent quality before experimentation.

References

• PubChem. (2025).[1][2] Compound Summary: alpha-Fluorocinnamic acid (CID 1550911).[1] National Library of Medicine. Retrieved January 31, 2026, from [Link]

• Metternich, J. B., & Gilmour, R. (2015).[3] A Bio-Inspired, Catalytic E → Z Isomerization of Activated Olefins. Journal of the American Chemical Society, 137(35), 11254-11257.[1] (Demonstrates the susceptibility of cinnamic acid derivatives to light-mediated isomerization). Retrieved from [Link][1]

• Van, S., et al. (2002). Synthesis of terminal monofluoro olefins. Journal of the Chemical Society, Perkin Transactions 1, 19, 2117-2133.[1] (Discusses decarboxylation pathways). Retrieved from [Link]

Sources

• 1. alpha-Fluorocinnamic acid | C9H7FO2 | CID 1550911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Fluorocinnamic acid | C9H7FO2 | CID 1530234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A Bio-Inspired, Catalytic E → Z Isomerization of Activated Olefins [organic-chemistry.org]

Technical Support Center: Optimizing Alpha-Fluorocinnamic Acid Activity Through pH Adjustment

Welcome to the technical support center for alpha-fluorocinnamic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for experiments involving this compound. Here, we delve into the critical role of pH in modulating the activity of alpha-fluorocinnamic acid, offering both theoretical understanding and practical, field-proven protocols to ensure the success and reproducibility of your experiments.

The Underlying Principle: Why pH is Critical for Alpha-Fluorocinnamic Acid

Alpha-fluorocinnamic acid, like other cinnamic acid derivatives, is a weak acid. The protonation state of its carboxylic acid group is governed by the pH of the surrounding environment. This is a crucial factor as the charge of the molecule influences its solubility, membrane permeability, and interaction with biological targets. The activity of cinnamic acids often increases at lower pH values, which is attributed to the higher proportion of the un-dissociated, neutral form of the acid that can more readily cross biological membranes.

The relationship between pH, pKa, and the protonation state of a weak acid is described by the Henderson-Hasselbalch equation:

pH = pKa + log([A⁻]/[HA])

Where:

• [A⁻] is the concentration of the deprotonated (conjugate base) form.

• [HA] is the concentration of the protonated (acidic) form.

Troubleshooting Guide

This section addresses common issues encountered during experiments with alpha-fluorocinnamic acid and provides solutions with a focus on pH optimization.

Problem	Potential Cause	Recommended Solution
Precipitation of the compound in aqueous buffer.	The pH of the buffer is below the pKa of alpha-fluorocinnamic acid, leading to a higher concentration of the less soluble protonated form.	Prepare a concentrated stock solution in an organic solvent (e.g., DMSO, ethanol) and dilute it into the aqueous buffer. Alternatively, prepare the buffer at a pH where the compound is soluble (typically pH > pKa) and then carefully adjust the pH downwards to the desired experimental value while monitoring for any precipitation.
Low or no biological activity observed.	The experimental pH is too high, resulting in a high proportion of the charged, less permeable form of the compound.	Systematically test a range of pH values for your assay, starting from a neutral pH and gradually decreasing it. Be mindful of the pH tolerance of your biological system (e.g., cells, enzymes). For cellular assays, a pH range of 6.5-7.2 might be a good starting point.
Inconsistent or non-reproducible results.	Fluctuations in the pH of the experimental medium. This can be due to inadequate buffering capacity or the addition of other components that alter the pH.	Ensure your buffer has sufficient capacity to maintain a stable pH throughout the experiment. Verify the final pH of your complete assay medium after all components have been added.
Degradation of the compound.	Although cinnamic acids are generally stable, extreme pH conditions (highly acidic or alkaline) combined with elevated temperatures could potentially lead to degradation.	Conduct stability studies of alpha-fluorocinnamic acid in your experimental buffer at the intended temperature and pH to ensure its integrity over the course of the experiment. HPLC is a suitable method for monitoring degradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting pH for an experiment with alpha-fluorocinnamic acid?

A1: The optimal pH is application-dependent. For cell-based assays, it is advisable to start with the physiological pH of your culture medium (typically around 7.2-7.4) and then test slightly more acidic conditions (e.g., pH 7.0, 6.8, 6.5) to see if activity improves, while closely monitoring cell viability. For enzyme inhibition assays, the optimal pH will also depend on the pH optimum of the enzyme itself. A pH titration experiment is recommended to determine the ideal condition for your specific system. A study on the biodegradation of the related compound, 4-fluorocinnamic acid, utilized buffers at pH 6.8 and 7.0.[1]

Q2: How do I prepare a stock solution of alpha-fluorocinnamic acid and adjust the pH of my working solution?

A2: Due to the limited aqueous solubility of the protonated form, it is best to prepare a high-concentration stock solution in an organic solvent like DMSO or ethanol. This stock can then be diluted into your aqueous experimental buffer. To adjust the pH of the final working solution, you can use dilute HCl or NaOH. It is crucial to add the acid or base dropwise while stirring and monitoring the pH with a calibrated pH meter to avoid localized high concentrations that could cause precipitation.

Q3: How can I determine the pKa of alpha-fluorocinnamic acid myself?

A3: You can experimentally determine the pKa using methods like potentiometric titration or UV-Vis spectrophotometry. A detailed protocol for pKa determination by UV-Vis spectrophotometry is provided in the "Experimental Protocols" section below.

Q4: Can the presence of other components in my assay buffer affect the activity of alpha-fluorocinnamic acid?

A4: Yes. Components in your buffer, such as proteins (e.g., BSA), can bind to the compound and affect its free concentration and activity. It is important to maintain a consistent buffer composition across all experiments to ensure reproducibility.

Experimental Protocols

Protocol 1: Preparation of an Alpha-Fluorocinnamic Acid Working Solution with Adjusted pH

This protocol describes how to prepare a working solution of alpha-fluorocinnamic acid in an aqueous buffer with a specific pH.

Materials:

• Alpha-Fluorocinnamic Acid powder

• Dimethyl sulfoxide (DMSO) or Ethanol (for stock solution)

• Aqueous buffer of choice (e.g., Phosphate-Buffered Saline - PBS)

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• Calibrated pH meter

• Stir plate and stir bar

• Sterile microcentrifuge tubes and pipette tips

Procedure:

• Prepare a Stock Solution:

  • Weigh out the desired amount of alpha-fluorocinnamic acid powder.

  • Dissolve the powder in a minimal amount of DMSO or ethanol to create a concentrated stock solution (e.g., 10-100 mM). Ensure the compound is fully dissolved.

• Dilute the Stock Solution:

  • In a suitable container, add the desired volume of your aqueous buffer.

  • While stirring, add the required volume of the alpha-fluorocinnamic acid stock solution to achieve your final desired concentration.

• Adjust the pH:

  • Place the container on a stir plate and immerse a calibrated pH meter probe into the solution.

  • Slowly add 0.1 M HCl dropwise to lower the pH or 0.1 M NaOH to raise the pH.

  • Monitor the pH reading closely. Allow the reading to stabilize after each addition.

  • Continue adding the acid or base until the desired pH is reached.

• Final Preparation:

  • Once the target pH is stable, the working solution is ready for use.

  • If required for your experiment, sterile-filter the final solution through a 0.22 µm filter.

Caption: Workflow for preparing an alpha-Fluorocinnamic acid working solution with adjusted pH.

Protocol 2: Experimental Determination of pKa by UV-Vis Spectrophotometry

This protocol outlines a method to determine the pKa of alpha-fluorocinnamic acid by measuring its absorbance at different pH values. The principle is that the protonated (HA) and deprotonated (A⁻) forms of the molecule will have different UV-Vis absorbance spectra.

Materials:

• Alpha-Fluorocinnamic Acid

• A series of buffers with known pH values covering a range of at least 2 pH units above and below the estimated pKa (e.g., pH 2 to 7).

• UV-Vis Spectrophotometer and cuvettes

• Calibrated pH meter

Procedure:

• Prepare a Stock Solution: Prepare a concentrated stock solution of alpha-fluorocinnamic acid in a suitable solvent (e.g., ethanol).

• Prepare Samples at Different pH: For each buffer in your pH series, prepare a sample by diluting a fixed amount of the stock solution into the buffer to a final concentration that gives a measurable absorbance (typically in the range of 0.2-1.0).

• Measure Absorbance Spectra:

  • For each sample, scan the UV-Vis spectrum over a relevant wavelength range (e.g., 200-400 nm) to identify the wavelength of maximum absorbance (λmax) and any isosbestic points.

  • Record the absorbance of each sample at the λmax where the difference between the acidic and basic forms is greatest.

• Data Analysis:

  • Plot the absorbance at the chosen λmax as a function of pH.

  • The resulting curve should be sigmoidal. The pKa is the pH at the inflection point of this curve.

  • Alternatively, the pKa can be calculated using the following equation for each pH value: pKa = pH + log((A_max - A) / (A - A_min)) Where:

    • A is the absorbance at a given pH.

    • A_max is the maximum absorbance (at high pH).

    • A_min is the minimum absorbance (at low pH).

  • The average of the calculated pKa values will give you the experimental pKa.

Caption: Experimental workflow for pKa determination of alpha-Fluorocinnamic acid.

References

• PubChem. alpha-Fluorocinnamic acid. [Link]

• Chhatre, S. A., et al. (2012). Complete Biodegradation of 4-Fluorocinnamic Acid by a Consortium Comprising Arthrobacter sp. Strain G1 and Ralstonia sp. Strain H1. Applied and Environmental Microbiology, 78(18), 6563–6571. [Link]

• Borges, A., et al. (2015). Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity. Molecules, 20(6), 9990-10025. [Link]

• Wikipedia. Cinnamic acid. [Link]

Sources

• 1. α-氟肉桂酸 98% | Sigma-Aldrich [sigmaaldrich.com]

Navigating the Synthesis and Purification of α-Fluorocinnamic Acid: A Technical Support Guide

Welcome to the technical support center for the synthesis and purification of α-Fluorocinnamic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile compound. Here, we address common challenges and frequently asked questions in a direct Q&A format, providing not just procedural steps but also the underlying scientific principles to empower you in your experimental work.

Section 1: Troubleshooting Guide for α-Fluorocinnamic Acid Synthesis

The synthesis of α-Fluorocinnamic acid, while conceptually straightforward, can present several practical challenges that may lead to low yields or impure products. This section is dedicated to troubleshooting these common issues.

Issue 1: Low to No Yield of α-Fluorocinnamic Acid

Q: I performed the synthesis, but my final yield is disappointingly low (or I isolated no product at all). What are the likely causes and how can I rectify this?

A: Low or no yield is a frequent frustration in organic synthesis. For α-Fluorocinnamic acid, the root cause often lies in one or more of the following areas:

• Inadequate Reaction Conditions: The condensation reaction, whether a Perkin or Knoevenagel-Doebner type, is sensitive to temperature and reaction time. Insufficient heat may lead to an incomplete reaction. Conversely, excessively high temperatures or prolonged reaction times can promote the formation of dark, resinous byproducts through self-condensation of the aldehyde starting material.[1][2]

  • Solution: Carefully control the reaction temperature using a well-calibrated oil bath and monitor the reaction progress using Thin-Layer Chromatography (TLC). Once the starting material is consumed, proceed with the work-up to avoid byproduct formation.

• Presence of Moisture: Anhydrous conditions are often crucial. Moisture can hydrolyze the acid anhydride (in a Perkin reaction) or interfere with the catalyst's activity, thereby reducing the overall efficiency of the reaction.[3]

  • Solution: Ensure all glassware is thoroughly oven-dried before use. Use anhydrous solvents and reagents. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.[4]

• Inefficient Catalyst: The choice and handling of the base catalyst are critical. For instance, in a Perkin-type reaction using sodium acetate, the catalyst should be freshly fused and finely powdered to maximize its surface area and activity.[5] In a Knoevenagel-Doebner condensation, the basicity of the catalyst needs to be optimal to deprotonate the active methylene compound without promoting self-condensation of the aldehyde.[6]

  • Solution: Ensure your catalyst is of high purity and appropriately prepared. For Knoevenagel-Doebner reactions, piperidine or pyridine are commonly used catalysts.[6]

• Impure Starting Materials: The purity of your starting materials, such as benzaldehyde and the fluoroacetic acid derivative, is paramount. Impurities in the aldehyde can inhibit the reaction or lead to unwanted side products.

  • Solution: Use freshly distilled benzaldehyde and high-purity fluoroacetic acid or its ester.

Issue 2: Formation of a Dark, Tar-Like Substance in the Reaction Mixture

Q: My reaction mixture turned dark and viscous, and upon work-up, I obtained a resinous material instead of a crystalline product. What is this substance and how can I prevent its formation?

A: The formation of a dark, tar-like substance is a common side reaction, particularly in condensation reactions conducted at high temperatures.[1] This is often due to the self-condensation or polymerization of the aldehyde starting material under the basic reaction conditions.[4]

• Preventative Measures:

  • Strict Temperature Control: As mentioned previously, avoid excessively high temperatures. Maintain a stable and controlled temperature throughout the reaction.

  • Monitor Reaction Time: Do not let the reaction run for an unnecessarily long time. Use TLC to determine the point of completion.

  • Purity of Aldehyde: Use purified benzaldehyde, as impurities can catalyze polymerization.[6]

  • Use of Inhibitors: In some cases, the addition of a radical inhibitor might be beneficial to prevent polymerization, especially if the reaction is sensitive to light or oxygen.[4]

Section 2: Troubleshooting Guide for α-Fluorocinnamic Acid Purification

Purification of the crude α-Fluorocinnamic acid is essential to obtain a product of high purity for subsequent applications. Recrystallization is the most common method, but it comes with its own set of challenges.

Issue 1: The Product "Oils Out" During Recrystallization

Q: I'm trying to recrystallize my crude α-Fluorocinnamic acid, but it separates as an oil instead of forming crystals. What's happening and how can I fix it?

A: "Oiling out" occurs when the solute comes out of the solution at a temperature above its melting point. This is a common issue, especially when the crude product has a high level of impurities, which can depress the melting point.

• Troubleshooting Steps:

  • Add More Solvent: The most straightforward solution is to add a small amount of the hot "good" solvent (the one in which the compound is soluble) to the mixture to ensure the saturation point is reached at a temperature below the compound's melting point.

  • Slower Cooling: Allow the solution to cool more slowly to room temperature before placing it in an ice bath. Insulating the flask can facilitate gradual cooling.[6]

  • Pre-purification: If the impurity level is very high, consider a preliminary purification step, such as a simple filtration through a plug of silica gel, before recrystallization.

Issue 2: Difficulty in Finding a Suitable Recrystallization Solvent

Q: I'm struggling to find an appropriate solvent system for the recrystallization of my α-Fluorocinnamic acid.

A: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Finding the right solvent or solvent mixture often requires some experimentation.

• Recommended Solvents and Techniques:

  • Ethanol-Water Mixture: A mixture of ethanol and water is often effective for recrystallizing cinnamic acid derivatives.[7][8] Dissolve the crude product in a minimal amount of hot ethanol, and then add hot water dropwise until the solution becomes slightly cloudy. Add a few more drops of hot ethanol to redissolve the precipitate and then allow the solution to cool slowly.

  • Ethanol: A patent for a related fluorocinnamic acid suggests recrystallization from 95% ethanol.[1]

  • Solvent Screening: Test the solubility of a small amount of your crude product in various solvents (e.g., water, methanol, ethanol, toluene) at room and elevated temperatures to identify a suitable candidate.[9]

Section 3: Frequently Asked Questions (FAQs)

This section addresses broader questions about the synthesis, properties, and handling of α-Fluorocinnamic acid.

Q1: What are the most common synthetic routes to α-Fluorocinnamic acid?

A1: The two most prevalent methods for synthesizing cinnamic acid derivatives, which can be adapted for α-Fluorocinnamic acid, are the Perkin reaction and the Knoevenagel-Doebner condensation.

• Perkin Reaction: This reaction involves the condensation of an aromatic aldehyde (benzaldehyde) with an acid anhydride (fluoroacetic anhydride) in the presence of a weak base (e.g., sodium fluoroacetate).[10][11][12][13]

• Knoevenagel-Doebner Condensation: This method involves the reaction of an aromatic aldehyde (benzaldehyde) with a compound containing an active methylene group, such as fluoroacetic acid or its esters, in the presence of a basic catalyst like pyridine or piperidine.[14][15][16][17] A patent for a related compound utilizes p-fluorobenzaldehyde and malonic acid, which is a variation of this reaction.[1]

Q2: What are the expected spectroscopic data for pure α-Fluorocinnamic acid?

• 1H NMR: You would expect to see signals for the aromatic protons of the phenyl group, a signal for the vinylic proton, and a broad singlet for the carboxylic acid proton. The coupling between the fluorine atom and the vinylic proton would result in a doublet for the vinylic proton signal. The chemical shifts of the aromatic protons may also be affected by the electron-withdrawing nature of the fluorinated acrylic acid moiety.

• 13C NMR: The spectrum would show signals for the carbon atoms of the phenyl ring, the two olefinic carbons, and the carbonyl carbon of the carboxylic acid. The carbon atom directly bonded to the fluorine atom will exhibit a large C-F coupling constant.

• FTIR: The infrared spectrum should display characteristic absorption bands for the O-H stretch of the carboxylic acid (a broad band), the C=O stretch of the carbonyl group, C=C stretching of the aromatic ring and the alkene, and C-F stretching.[18][19]

Q3: How should I store my purified α-Fluorocinnamic acid?

A3: To ensure the stability of your product, it should be stored in a cool, dry, and well-ventilated place, away from light.[20][21] Keep the container tightly closed to prevent moisture absorption and potential degradation.

Q4: What are the primary safety precautions I should take when working with α-Fluorocinnamic acid and its precursors?

A4: As with any chemical synthesis, it is imperative to follow standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Work in a well-ventilated fume hood to avoid inhaling any dust or vapors.[21]

• Hazard Information: α-Fluorocinnamic acid is known to cause skin and eye irritation and may cause respiratory irritation.[22] Avoid contact with skin and eyes, and do not breathe in the dust.[21] Always consult the Safety Data Sheet (SDS) for detailed hazard information and handling procedures.

Section 4: Experimental Protocols and Data

Illustrative Synthetic Workflow (Knoevenagel-Doebner Condensation)

Data Summary: Physical Properties of α-Fluorocinnamic Acid

Property	Value	Source
Molecular Formula	C₉H₇FO₂	[23]
Molecular Weight	166.15 g/mol	[23]
Melting Point	156-159 °C (lit.)	[24]
Boiling Point	290 °C (lit.)	[24]

References

• CN102633625B - Preparation method of fluorocinnamic acid - Google P

• Synthesis of α-fluorocarboxylic acids and derivatives - Organic Chemistry Portal. (URL: [Link])

• α-ACETAMINOCINNAMIC ACID - Organic Syntheses Procedure. (URL: [Link])

• α-PHENYLCINNAMIC ACID - Organic Syntheses Procedure. (URL: [Link])

• Synthesis of Cinnamic Acid via Perkin Reaction | PDF | Home & Garden - Scribd. (URL: [Link])

• Flow Synthesis of Fluorinated α‐Amino Acids - Sci-Hub. (URL: [Link])

• Chemical Properties of «alpha»-Fluorocinnamic acid (CAS 350-90-3) - Cheméo. (URL: [Link])

• Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review - ResearchGate. (URL: [Link])

• The spectroscopic (FT-IR, FT-Raman and 1H, 13C NMR) and theoretical studies of cinnamic acid and alkali metal cinnamates | Request PDF - ResearchGate. (URL: [Link])

• Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide - MDPI. (URL: [Link])

• alpha-Fluorocinnamic acid | C9H7FO2 | CID 1550911 - PubChem - NIH. (URL: [Link])

• Guide - Low Yield Troubleshooting - PacBio. (URL: [Link])

• Knoevenagel condensation of benzaldehyde with ethyl cyanoacetate. - ResearchGate. (URL: [Link])

• Complete Biodegradation of 4-Fluorocinnamic Acid by a Consortium Comprising Arthrobacter sp. Strain G1 and Ralstonia sp. Strain H1 - NIH. (URL: [Link])

• PERKIN - -ORCA - Cardiff University. (URL: [Link])

• Chem 267. Recrystallization - Part 2.. (URL: [Link])

• A Concise Introduction of Perkin Reaction - Longdom Publishing. (URL: [Link])

• Introduction to Perkin reaction its mechanism and examples.pdf - Slideshare. (URL: [Link])

• Assignment of peaks from 1H and 13C NMR | Download Table - ResearchGate. (URL: [Link])

• Recrystallization of Cinnamic acid and Tryptamine Part I - YouTube. (URL: [Link])

• The Knoevenagel Condensation - Organic Reactions. (URL: [Link])

• Knoevenagel condensation - Wikipedia. (URL: [Link])

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. (URL: [Link])

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark - Preprints.org. (URL: [Link])

• Perkin condensation - YouTube. (URL: [Link])

• Synthesis of Cinnamic Acid From Benzaldehyde - YouTube. (URL: [Link])

• Supplementary Information - The Royal Society of Chemistry. (URL: [Link])

• 3.6D: Mixed Solvent Crystallization - Chemistry LibreTexts. (URL: [Link])

• How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian Journal of Science & Technology - http:/ /ejournal.upi. edu. (URL: [Link])

• How to Interpret FTIR Results: A Beginner's Guide. (URL: [Link])

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• 12. m.youtube.com [m.youtube.com]
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• 16. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
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• 24. scielo.br [scielo.br]

alpha-Fluorocinnamic acid stability under different storage conditions

Technical Guide: Stability & Storage of alpha-Fluorocinnamic Acid

Document Control:

• Topic: alpha-Fluorocinnamic Acid (CAS: 350-90-3)[1][2]

• Target Audience: Medicinal Chemists, Process Engineers, Analytical Scientists

• Version: 1.0 (Current as of 2026)

Introduction: The Stability Paradox of Fluorinated Cinnamates

As a Senior Application Scientist, I often see researchers treat alpha-fluorocinnamic acid (α-FCA) identically to its non-fluorinated parent, cinnamic acid. This is a critical error. While the introduction of the fluorine atom at the alpha position imparts unique biological properties (e.g., phosphatase inhibition) and synthetic utility (monomer for fluorinated polymers), it also fundamentally alters the compound's electronic stability profile.

The fluorine atom's high electronegativity and lone pair electrons create significant dipole interactions with the adjacent carbonyl group. This "fluorine effect" dictates that photoisomerization and solution-state instability are the primary failure modes for this reagent, far outweighing simple thermal degradation.

This guide provides a self-validating framework to ensure the integrity of your α-FCA stocks.

Part 1: Critical Storage & Handling Protocols

Photostability: The Isomerization Trap

The Issue: Like all cinnamates, α-FCA possesses a conjugated

-system susceptible to UV-induced excitation. However, the alpha-fluorine substituent affects the thermodynamic barrier between the E (trans) and Z (cis) isomers. Upon exposure to ambient laboratory light (fluorescent or sunlight), the compound rapidly seeks a photostationary state (PSS) —a specific ratio of E and Z isomers that differs from the pure commercial starting material.

• Mechanism: Photon absorption (

  nm) excites the molecule to a singlet state, allowing rotation around the C=C double bond. Relaxation returns the molecule to the ground state as either isomer.

• Impact: The E and Z isomers often exhibit drastically different biological activities and polymerization rates. Using a PSS mixture instead of a pure isomer renders experimental data irreproducible.

Protocol 1.1: Light Exclusion Strategy

• Storage: Solids must be stored in amber glass vials wrapped in aluminum foil.

• Handling: Perform weighing and solution preparation under yellow light (sodium vapor) or low-light conditions if possible.

• Validation: If a solution has been exposed to light for >1 hour, run a check via 19F-NMR (see Part 3) before use.

Thermal & Oxidative Stability

The Issue: While solid α-FCA is thermally stable at room temperature (MP: 156-159°C), it is susceptible to oxidative degradation and decarboxylation under forcing conditions (e.g., presence of copper catalysts or extreme heat).

Protocol 1.2: The "Cool & Dry" Standard

• Temperature: Store at +2°C to +8°C for long-term stability (>6 months). Room temperature (20-25°C) is acceptable for active working stocks (<1 month).

• Atmosphere: Store under an inert atmosphere (Nitrogen or Argon) if possible to prevent slow oxidative yellowing over years.

• Container: Tightly sealed PTFE-lined caps are mandatory to prevent moisture absorption, which can catalyze hydrolysis in the presence of trace acids.

Solution Stability (DMSO & Ethanol)

The Issue: Solvation lowers the energy barrier for isomerization.

• DMSO: Excellent solubility, but DMSO can act as a photosensitizer. Solutions in DMSO degrade faster under light than solids.

• Ethanol/Methanol: Good solubility, but protic solvents can facilitate esterification if trace acid catalysts are present.

Protocol 1.3: Solution Lifecycle

• Prepare Fresh: Always prepare solutions immediately before use.

• Freeze Thaw: If storage is necessary, freeze aliquots at -20°C . Do not refreeze after thawing.

• Solvent Choice: Use anhydrous DMSO for biological assays to prevent hydrolysis.

Part 2: Troubleshooting & Diagnostics

Visualizing the Isomerization Pathway

The following diagram illustrates the light-induced degradation pathway that users must avoid.

Caption: Figure 1. The irreversible path from pure reagent to an undefined isomeric mixture upon light exposure.

Troubleshooting Decision Tree

Use this logic flow to diagnose issues with your reagent.

Caption: Figure 2. Diagnostic logic for common alpha-fluorocinnamic acid stability issues.

Part 3: Analytical Validation (The "Expert" Method)

While HPLC is standard, 19F-NMR is the superior method for stability tracking of alpha-fluorocinnamic acid. It requires no separation, is non-destructive, and provides immediate quantification of isomeric ratios.

Protocol 3.1: 19F-NMR Purity Check

• Why: The fluorine chemical shift is highly sensitive to the spatial arrangement of the phenyl and carboxyl groups.

• Solvent: DMSO-d6 (preferred) or CDCl3.

• Procedure:

  • Dissolve ~5 mg of sample in 0.6 mL solvent.

  • Acquire a non-decoupled 19F spectrum (sweep width ~50 ppm is usually sufficient, centered around -110 to -130 ppm depending on exact substitution).

  • Interpretation:

    • Single Peak: Pure isomer (Stable).

    • Two Peaks (e.g., split by >2-5 ppm): Isomerization has occurred.

    • Broad/Multiple small peaks: Polymerization or decomposition.

Protocol 3.2: HPLC Condition (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 270 nm.

• Note: Isomers may have close retention times. Ensure baseline resolution is achieved during method development.

Part 4: Frequently Asked Questions (FAQ)

Q: Can I heat alpha-fluorocinnamic acid to dissolve it? A: Mild heating (up to 40-50°C) is acceptable for short periods to aid dissolution in DMSO or Ethanol. Avoid boiling or prolonged heating, as this can accelerate decarboxylation, especially if trace metals are present.

Q: My sample arrived and it is off-white/beige. Is it bad? A: Pure alpha-fluorocinnamic acid is typically a white to off-white crystalline solid. A slight beige tint often indicates trace surface oxidation but usually does not affect the bulk purity (>98%). Verify with 19F-NMR if critical. Strong yellow or brown discoloration indicates significant degradation.

Q: Which isomer is the commercial standard? A: Commercial suppliers typically provide the thermodynamically stable isomer (often assigned as Z for alpha-fluoroalkenes where the F and Phenyl are cis, or E depending on specific synthesis—check your specific Certificate of Analysis). The critical factor is change . If your fresh NMR shows one peak, and your stored sample shows two, your stability is compromised.

References

• Chemical Properties of alpha-Fluorocinnamic acid . Cheméo. Available at: [Link]

• Safety Data Sheet - 4-Fluorocinnamic acid . Fisher Scientific. Available at: [Link]

• Investigation of trans-to-cis isomerization of cinnamic acid . PubMed. Available at: [Link]

• alpha-Fluorocinnamic acid Structure & Properties . PubChem. Available at: [Link]

Sources

• 1. alpha-Fluorocinnamic acid | C9H7FO2 | CID 1550911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. α-氟肉桂酸 98% | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

Assessing the Selectivity of α-Fluorocinnamic Acid for Phenylalanine Ammonia-Lyase: A Comparative Guide

For researchers and drug development professionals navigating the landscape of enzyme inhibitors, understanding the selectivity of a compound is paramount. This guide provides an in-depth technical assessment of α-Fluorocinnamic acid as a potential inhibitor of its target enzyme, Phenylalanine Ammonia-Lyase (PAL). In the absence of direct, published inhibitory constants for α-Fluorocinnamic acid, this document serves as a comparative framework, outlining the necessary experimental workflows to determine its potency and selectivity against established PAL inhibitors.

Phenylalanine Ammonia-Lyase (PAL, EC 4.3.1.24) is a critical enzyme in the phenylpropanoid pathway in plants and some microorganisms, catalyzing the non-oxidative deamination of L-phenylalanine to trans-cinnamic acid and ammonia.[1] Its role in secondary metabolite biosynthesis makes it a target for developing compounds that can modulate plant growth, defense mechanisms, or even for therapeutic applications in conditions like phenylketonuria (PKU).[2] α-Fluorocinnamic acid, a structural analog of cinnamic acid, is a putative inhibitor of PAL, warranting a thorough investigation of its inhibitory profile.

This guide will compare α-Fluorocinnamic acid with two well-characterized, potent PAL inhibitors: 2-aminoindan-2-phosphonic acid (AIP) and (S)-2-aminooxy-β-phenylpropionic acid (AOPP). We will detail the experimental protocols required to generate the comparative data and provide the rationale behind the design of a robust selectivity assessment.

Comparative Inhibitor Overview

A direct comparison of inhibitor potency requires the determination of the half-maximal inhibitory concentration (IC50) or the inhibition constant (Ki). While data for AIP and AOPP are available, the inhibitory potency of α-Fluorocinnamic acid against PAL has yet to be reported in publicly available literature.

Compound	Target Enzyme	Known Inhibitory Potency (Ki)	Reference
α-Fluorocinnamic acid	Phenylalanine Ammonia-Lyase (PAL)	Data not available	-
2-aminoindan-2-phosphonic acid (AIP)	Phenylalanine Ammonia-Lyase (PAL) from Petroselinum crispum (parsley)	7 ± 2 nM	[3]
(S)-2-aminooxy-β-phenylpropionic acid (AOPP)	Phenylalanine Ammonia-Lyase (PAL) from buckwheat	1.4 nM	[3]
Phenylalanine Ammonia-Lyase (PAL) from Rhodotorula glutinis (yeast)	55 nM	[3]

Expert Insight: The significant potency of AIP and AOPP, with Ki values in the low nanomolar range, establishes a high bar for any new potential PAL inhibitor. The variation in AOPP's potency against PAL from different species underscores the importance of specifying the enzyme source in any inhibition study.

The Imperative of Selectivity Profiling

For an inhibitor to be a useful research tool or a therapeutic candidate, it must exhibit selectivity for its intended target over other related enzymes. For PAL inhibitors, logical off-target enzymes to consider are other ammonia-lyases that act on structurally similar amino acid substrates. The two most relevant enzymes for a primary selectivity screen are:

• Tyrosine Ammonia-Lyase (TAL, EC 4.3.1.23): This enzyme catalyzes the deamination of L-tyrosine to p-coumaric acid. Given that some PALs exhibit promiscuous activity with tyrosine, assessing inhibition of TAL is a critical first step in determining selectivity.[4]

• Histidine Ammonia-Lyase (HAL, EC 4.3.1.3): HAL catalyzes the deamination of L-histidine to urocanic acid. While the substrate differs more significantly from phenylalanine, the catalytic mechanism shares similarities with PAL, making it a valuable component of a selectivity panel.[1]

A comprehensive selectivity profile would involve determining the IC50 values of α-Fluorocinnamic acid against PAL, TAL, and HAL. A highly selective inhibitor will show a significantly lower IC50 for its primary target (PAL) compared to the off-target enzymes.

Experimental Design for Determining Inhibitor Potency and Selectivity

The following sections provide detailed, step-by-step protocols for determining the IC50 of α-Fluorocinnamic acid for PAL and assessing its selectivity against TAL and HAL. These protocols are designed to be self-validating systems, incorporating necessary controls to ensure data integrity.

Workflow for Assessing Inhibitor Selectivity

Caption: Workflow for determining the selectivity of α-Fluorocinnamic acid.

Detailed Experimental Protocols

Protocol 1: Determination of IC50 for PAL Inhibition

This protocol outlines the steps to determine the concentration of α-Fluorocinnamic acid that inhibits 50% of PAL activity.

Materials:

• Purified Phenylalanine Ammonia-Lyase (e.g., from parsley or a recombinant source)

• L-Phenylalanine (substrate)

• α-Fluorocinnamic acid, AIP, AOPP (inhibitors)

• Tris-HCl buffer (e.g., 100 mM, pH 8.8)

• Spectrophotometer capable of reading at 290 nm

• 96-well UV-transparent microplates

Step-by-Step Methodology:

• Enzyme and Substrate Preparation:

  • Prepare a stock solution of PAL in Tris-HCl buffer. The final concentration in the assay should be determined empirically to yield a linear reaction rate for at least 10 minutes.

  • Prepare a stock solution of L-phenylalanine in Tris-HCl buffer. The final concentration in the assay should be approximately the Km value of the enzyme. If the Km is unknown, it must be determined first by measuring the initial reaction velocity at various substrate concentrations.[5]

• Inhibitor Preparation:

  • Prepare a stock solution of α-Fluorocinnamic acid in a suitable solvent (e.g., DMSO), and then prepare a series of dilutions in Tris-HCl buffer. A typical 8-point dilution series might range from 1 nM to 100 µM. The same should be done for the comparator compounds, AIP and AOPP.

• Assay Setup (96-well plate format):

  • Control Wells:

    • 100% Activity Control (No Inhibitor): Add buffer, PAL enzyme, and L-phenylalanine.

    • Blank (No Enzyme): Add buffer, L-phenylalanine, and no enzyme.

  • Inhibitor Wells:

    • Add buffer, PAL enzyme, and the various dilutions of the inhibitor.

  • Pre-incubate the enzyme with the inhibitor for a set period (e.g., 15 minutes) at the assay temperature (e.g., 37°C) to allow for binding to occur.

• Initiation of Reaction and Measurement:

  • Initiate the enzymatic reaction by adding the L-phenylalanine substrate to all wells.

  • Immediately begin monitoring the increase in absorbance at 290 nm, which corresponds to the formation of trans-cinnamic acid.[6] Take readings every minute for 10-20 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration from the linear portion of the absorbance vs. time plot.

  • Normalize the data by setting the velocity of the "100% Activity Control" to 100% and the "Blank" to 0%.

  • Plot the percentage of enzyme activity versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Causality and Self-Validation: Running the assay at the substrate's Km concentration is crucial for accurately determining the IC50 of competitive inhibitors.[5] Including the well-characterized inhibitors AIP and AOPP serves as a positive control and validates the assay's sensitivity and accuracy.

Protocol 2: Selectivity Profiling against TAL and HAL

This protocol is designed to assess the inhibitory activity of α-Fluorocinnamic acid against Tyrosine Ammonia-Lyase and Histidine Ammonia-Lyase.

Materials:

• Purified Tyrosine Ammonia-Lyase (TAL) and Histidine Ammonia-Lyase (HAL)

• L-Tyrosine and L-Histidine (substrates)

• α-Fluorocinnamic acid, AIP, AOPP (inhibitors)

• Appropriate buffers for TAL (e.g., 50 mM Borate buffer, pH 9.5) and HAL (e.g., 100 mM Tris-HCl, pH 9.0)[7][8]

• Spectrophotometer

Step-by-Step Methodology:

• Enzyme and Substrate Preparation:

  • Prepare stock solutions of TAL and HAL in their respective optimal buffers.

  • Prepare stock solutions of L-tyrosine and L-histidine. As with PAL, the substrate concentrations should be at or near their respective Km values for each enzyme.

• Inhibitor Preparation:

  • Use the same dilution series of α-Fluorocinnamic acid, AIP, and AOPP as prepared for the PAL assay.

• Assay Setup and Measurement:

  • Follow the same assay setup as described in Protocol 1, substituting the appropriate enzyme, substrate, and buffer.

  • Monitor the reaction for:

    • TAL: Increase in absorbance at 310 nm (formation of p-coumaric acid).[7]

    • HAL: Increase in absorbance at 277 nm (formation of urocanic acid).[8]

• Data Analysis:

  • Calculate the IC50 values for each inhibitor against TAL and HAL using the same data analysis method described in Protocol 1.

• Selectivity Calculation:

  • Calculate the selectivity ratio for each inhibitor:

    • Selectivity for PAL over TAL = IC50 (TAL) / IC50 (PAL)

    • Selectivity for PAL over HAL = IC50 (HAL) / IC50 (PAL)

  • A higher ratio indicates greater selectivity for PAL.

Expert Insight: The choice of buffer and pH is critical for optimal enzyme activity and can influence inhibitor potency. It is essential to use the established optimal conditions for each enzyme to ensure a fair comparison.

Interpreting the Results and Future Directions

Upon completion of these experiments, a comprehensive selectivity profile for α-Fluorocinnamic acid will be established. This data will allow for a direct comparison with the known potent and selective PAL inhibitors, AIP and AOPP.

Should α-Fluorocinnamic acid demonstrate a potent and selective inhibition of PAL, further studies would be warranted to elucidate its mechanism of inhibition (e.g., competitive, non-competitive, or uncompetitive) and to evaluate its efficacy in cell-based or in vivo models. The detailed kinetic analysis of the enzyme-inhibitor interaction can provide valuable insights for the rational design of next-generation inhibitors.

This guide provides a robust framework for the systematic evaluation of α-Fluorocinnamic acid's selectivity for Phenylalanine Ammonia-Lyase. By following these protocols, researchers can generate the critical data needed to advance our understanding of this compound and its potential applications.

References

• A standard operating procedure for an enzymatic activity inhibition assay. Eur Biophys J. 2021 May;50(3-4):345-352. [Link]

• Kinetic analysis of the inhibition of phenylalanine ammonia-lyase by 2-aminoindan-2-phosphonic acid and other phenylalanine analogues. Phytochemistry. 2003 Feb;62(3):415-22. [Link]

• alpha-Aminooxi-beta-phenylpropionic acid controls phenylalanine ammonia lyase gene expression during storage of asparagus spears. ResearchGate. [Link]

• Basics of Enzymatic Assays for HTS. NCBI Bookshelf. [Link]

• Biochemical Evaluation of Phenylalanine Ammonia Lyase from Endemic Plant Cyathobasis fruticulosa (Bunge) Aellen. for the Dietary Treatment of Phenylketonuria. PubMed Central. [Link]

• Discovery of Novel Tyrosine Ammonia Lyases for the Enzymatic Synthesis of p‐Coumaric Acid. PubMed Central. [Link]

• Knocking out histidine ammonia-lyase by using CRISPR-Cas9 abolishes histidine role in the bioenergetics and the life cycle of Trypanosoma cruzi. bioRxiv. [Link]

• Tyrosine Ammonia-lyase (TAL) Activity Assay Kit (E-BC-K851-M). Elabscience. [Link]

• Inhibition of Histidine Ammonia Lyase by Heteroaryl‐alanines and Acrylates. ResearchGate. [Link]

• Mechanism of Action Assays for Enzymes. NCBI Bookshelf. [Link]

• Purification and Characterization of Phenylalanine Ammonia Lyase from Trichosporon cutaneum. PubMed Central. [Link]

• Phenylalanine ammonia-lyase. Wikipedia. [Link]

• Phenylalanine ammonia lyase, enzyme substitution therapy for phenylketonuria, where are we now?. ResearchGate. [Link]

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• 1. Engineered Zea mays phenylalanine ammonia-lyase for improve the catalytic efficiency of biosynthesis trans-cinnamic acid and p-coumaric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of the Role of PAL in Lignin Accumulation in Wheat (Tríticum aestívum L.) at the Early Stage of Ontogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic analysis of the inhibition of phenylalanine ammonia-lyase by 2-aminoindan-2-phosphonic acid and other phenylalanine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Purification and Characterization of Phenylalanine Ammonia Lyase from Trichosporon cutaneum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. abmole.com [abmole.com]
• 6. A specific and reversible macromolecular inhibitor of phenylalanine ammonia-lyase and cinnamic acid-4-hydroxylase in gherkins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Substituent effects of cis-cinnamic acid analogues as plant growh inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ias.ac.in [ias.ac.in]

Safety & Regulatory Compliance

Navigating the Handling of alpha-Fluorocinnamic Acid: A Senior Scientist's Guide to Personal Protective Equipment

For the modern researcher, mastery over the molecular world requires not only intellectual rigor but also an uncompromising commitment to safety. When working with reactive aromatic compounds like alpha-Fluorocinnamic acid, this commitment is materialized through the diligent use of Personal Protective Equipment (PPE). This guide moves beyond a simple checklist, offering a comprehensive, field-tested framework for selecting and using PPE. Here, we will dissect the causality behind each procedural choice, ensuring that every action is a self-validating step in a protocol designed for maximum safety and experimental integrity.

Understanding the Hazard: Why Specific PPE is Non-Negotiable

alpha-Fluorocinnamic acid, in its solid, off-white powder form, presents a trifecta of primary hazards that dictate our PPE strategy.[1] According to its Safety Data Sheet (SDS) and data from analogous compounds, the principal risks are:

• Skin Irritation: Causes skin irritation.[1][2]

• Serious Eye Irritation: Poses a significant risk of serious eye damage.[1][2]

• Respiratory Irritation: Inhalation of the dust can lead to respiratory tract irritation.[1][2]

• Toxicity: Some related compounds are classified as toxic if swallowed.[1][3]

The presence of a fluorine atom introduces halogen-specific considerations for handling and disposal. Our entire safety protocol is built upon mitigating these risks at every potential point of exposure.

Core Directive: The Hierarchy of Controls

Before we even consider PPE, we must implement engineering and administrative controls. PPE is the last line of defense, not the first. All work with alpha-Fluorocinnamic acid must be conducted within a certified chemical fume hood to control airborne dust and vapors.[1][3]

Chemical Fume Hood: Best Practices for Containment

A fume hood is your primary engineering control. Its effectiveness, however, is contingent on proper use.

• Sash Position: Always work with the sash at the lowest possible height that still allows for comfortable manipulation. Never raise your head inside the hood.[4]

• Airflow Integrity: Avoid rapid movements into or out of the hood, which can disrupt the air curtain and pull contaminants into the lab.[2][4]

• Work Zone: Conduct all manipulations at least six inches inside the plane of the sash to ensure effective capture of any particulates.[2][4][5]

• No Storage: Do not use the fume hood for storing chemicals, as this can obstruct proper airflow and increase the risk of a significant spill.[2][5]

The PPE Protocol: A Step-by-Step Operational Guide

This protocol details the selection and use of PPE for a typical workflow involving weighing and preparing a solution of alpha-Fluorocinnamic acid.

Eye and Face Protection: The First Barrier

Rationale: alpha-Fluorocinnamic acid is a severe eye irritant.[1][2] Protecting your eyes from dust or splashes is paramount.

Procedure:

• Mandatory Equipment: Wear indirectly vented, chemical splash goggles that conform to the European standard EN 166 or ANSI Z87.1.[6][7]

• Enhanced Protection: When handling larger quantities (typically >50g) or if there is a significant risk of splashing, supplement goggles with a full-face shield. The face shield protects the entire face from contact.

Skin and Body Protection: A Comprehensive Approach

Rationale: This compound is a known skin irritant.[1][2] A multi-component approach is necessary to prevent dermal contact.

Procedure:

• Laboratory Coat: A flame-resistant or 100% cotton lab coat, fully buttoned with sleeves rolled down, is the minimum requirement.[8]

• Gloves - The Critical Interface: The choice of gloves is crucial. Since alpha-Fluorocinnamic acid is a halogenated aromatic acid, standard disposable gloves may offer limited protection against prolonged exposure or spills.

  • Double Gloving: Wear two pairs of nitrile gloves. This practice significantly reduces the risk of exposure from a single glove failure.

  • Inspection: Always inspect gloves for any signs of degradation or punctures before and during use.

  • Immediate Replacement: If a glove becomes contaminated, remove it immediately using the proper technique to avoid skin contact, and replace both gloves. Never touch surfaces like door handles or keyboards with gloved hands.[8]

• Full Coverage: Ensure complete skin coverage. This includes long pants and closed-toe shoes made of a non-porous material.[8][9]

PPE Component	Specification	Rationale for Use with alpha-Fluorocinnamic acid
Eye Protection	Chemical Splash Goggles (EN 166 / ANSI Z87.1)	Protects against airborne dust and potential splashes, mitigating the "serious eye irritation" hazard.[1][2][6][7]
Face Protection	Face Shield (in addition to goggles)	Required for large quantities or splash-prone operations for full facial protection.
Hand Protection	Double-layered Nitrile Gloves	Provides a barrier against skin irritation. Double-gloving offers enhanced protection against tears and permeation.[1][2]
Body Protection	100% Cotton or Flame-Resistant Lab Coat	Protects skin and personal clothing from contamination.[8]
Footwear	Closed-toe, non-porous shoes	Prevents exposure from spills that may reach the floor.[8][9]

Respiratory Protection: An Unlikely but Important Consideration

Rationale: While working in a fume hood should prevent inhalation, a properly fitted respirator may be necessary in the event of a large spill or a failure of the primary engineering controls.

Procedure:

• Standard Operations: No respiratory protection is needed for routine handling within a functioning chemical fume hood.[6][7]

• Emergency Use: In the case of a large spill outside of a fume hood, personnel involved in the cleanup should use a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.

Workflow and Disposal Plan

Adherence to a strict, logical workflow is essential for minimizing risk. The following diagram illustrates the key stages of handling alpha-Fluorocinnamic acid, from preparation to disposal.

Caption: Standard workflow for handling alpha-Fluorocinnamic acid.

Detailed Disposal Protocol

Rationale: As a fluorinated organic compound, alpha-Fluorocinnamic acid must be segregated as halogenated waste.[9][10] Improper disposal can lead to environmental contamination and is a regulatory violation.

Step-by-Step Disposal:

• Segregation: All waste containing alpha-Fluorocinnamic acid (solutions, contaminated solids) must be collected in a designated, properly labeled "Halogenated Organic Waste" container.[9][10][11]

• Container Management: Keep the waste container securely closed when not in use.[11][12] Store the container within a secondary containment tray inside the fume hood or a designated satellite accumulation area.

• Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste," the full chemical name ("alpha-Fluorocinnamic acid"), and an approximate concentration.

• Contaminated PPE: Grossly contaminated gloves and wipes should be placed in a sealed bag and disposed of as solid hazardous waste.

Emergency Procedures: A Plan for When Things Go Wrong

Preparedness is key to mitigating the harm from an accidental exposure.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[6][13][14] Seek immediate medical attention.[14]

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[6][13][14] Remove contact lenses if present and easy to do.[14] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[6][13][14] If breathing is difficult, provide respiratory support. Do not use mouth-to-mouth resuscitation if the substance was ingested or inhaled.[6][14] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water.[14] Seek immediate medical attention and show the SDS to the attending physician.[6][14]

The following decision tree illustrates the logic for responding to an exposure event.

Caption: Emergency response decision tree for exposure incidents.

By internalizing the logic behind these protocols—understanding not just what to do, but why you are doing it—you elevate safety from a set of rules to an instinct. This approach builds the deep trust in your procedures that is the hallmark of a safe and successful research environment.

References

• Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry. Available at: [Link]

• California State University, Bakersfield. (n.d.). Topic 1: Safety in the Organic Chemistry Laboratory. CSUB. Available at: [Link]

• Safe Laboratory Practices. (2025, March 4). Handling and Disposing of Organic Substances. HSC Chemistry. Available at: [Link]

• University of California, Santa Barbara. (n.d.). Weighing Hazardous Powders in the Laboratory. Environment, Health & Safety. Available at: [Link]

• Labconco. (2018, December 17). Fume Hood Basics: 5 Best Practices. Available at: [Link]

• Fisher Scientific. (2021, December 22). SAFETY DATA SHEET: 4-Fluorocinnamic acid. Available at: [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Northwestern University. Available at: [Link]

• Duke University. (n.d.). WORKING SAFELY WITH TOXIC POWDERS. Safety.duke.edu. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). alpha-Fluorocinnamic acid. PubChem. Available at: [Link]

• Fume Hood Safety. (n.d.). Basic Guidelines and Important Rules For Every Lab. Available at: [Link]

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